2-Imidazoline, 4,4-dimethyl-1-phenyl-2-undecyl-

• CAS: 5448-27-1

Core Science & Biosynthesis

Technical Synthesis Guide: 2-Imidazoline, 4,4-dimethyl-1-phenyl-2-undecyl-

CAS No: 5448-27-1 Formula: C₂₂H₃₆N₂ Molecular Weight: 328.54 g/mol Primary Application: Corrosion inhibition (oil & gas), surfactant chemistry, hydrophobic surface modification.

Executive Summary & Strategic Analysis

This technical guide details the synthesis of 2-Imidazoline, 4,4-dimethyl-1-phenyl-2-undecyl- , a lipophilic heterocyclic compound utilized primarily for its ability to form persistent adsorbed films on metal surfaces.

The synthesis presents a regiochemical challenge: ensuring the gem-dimethyl group is positioned at C4 and the phenyl group at N1. A direct condensation of lauric acid with a commercially available diamine is often insufficient due to the rarity of the specific unsymmetrical diamine required (

-phenyl-2-methylpropane-1,2-diamine).

Therefore, this guide establishes a robust three-stage protocol :

• Precursor Assembly: A Mannich-type condensation to construct the carbon skeleton.

• Functionalization: Selective reduction of the nitro group to a primary amine.

• Cyclodehydration: High-temperature condensation with dodecanoic acid to close the imidazoline ring.

Retrosynthetic Logic

The retrosynthetic disconnection reveals that the target molecule is the dehydration product of an amide derived from Lauric Acid and

-phenyl-2-methylpropane-1,2-diamine .

• Target: 1-phenyl-4,4-dimethyl-2-undecyl-2-imidazoline

• Precursor 1 (Acid): Dodecanoic Acid (Lauric Acid).

• Precursor 2 (Diamine):

  -(2-amino-2-methylpropyl)aniline.

  • Synthesis of Precursor 2: Derived from Aniline, Formaldehyde, and 2-Nitropropane via Mannich condensation followed by reduction.

Phase I: Synthesis of the Diamine Precursor

Target Intermediate:

-(2-amino-2-methylpropyl)aniline

This phase utilizes a Mannich-type condensation between a secondary nitroalkane, formaldehyde, and an aromatic amine.[1] This route is superior to ring-opening of aziridines due to the low cost and stability of reagents.

Step 1.1: Mannich Condensation

Reaction: Aniline + Formaldehyde + 2-Nitropropane

-(2-methyl-2-nitropropyl)aniline

Reagents & Setup

Reagent	Equivalents	Role
Aniline	1.0 eq	Nucleophile
Formaldehyde (37% aq)	1.2 eq	Electrophile Source
2-Nitropropane	1.2 eq	Carbon Acid / Nucleophile
Ethanol (95%)	Solvent	Solubilizing Medium
Sodium Hydroxide (cat.)	0.1 eq	Base Catalyst

Protocol

• Preparation: In a 3-neck round-bottom flask (RBF) equipped with a reflux condenser and dropping funnel, dissolve Aniline (93.1 g, 1.0 mol) and 2-Nitropropane (106.9 g, 1.2 mol) in 200 mL of ethanol.

• Catalysis: Add NaOH (4.0 g) dissolved in minimal water to adjust pH to ~9.

• Addition: Heat the solution to 60°C. Add Formaldehyde (37% solution, 97.4 g) dropwise over 45 minutes. The reaction is exothermic; maintain temperature below 75°C.

• Reflux: Once addition is complete, reflux the mixture for 4 hours.

• Workup: Cool to room temperature. The product,

  -(2-methyl-2-nitropropyl)aniline , often precipitates as a yellow solid.[2] If oil separates, extract with ethyl acetate, wash with brine, and dry over MgSO₄.

• Yield: Expected yield 75-85%. Recrystallize from ethanol/water if necessary.

Step 1.2: Nitro Group Reduction

Reaction:

-(2-methyl-2-nitropropyl)aniline + H₂ -(2-amino-2-methylpropyl)aniline

Reagents & Setup

Reagent	Specification	Role
Nitro-Intermediate	From Step 1.1	Substrate
Hydrogen (H₂)	50-100 psi	Reductant
Raney Nickel or Pd/C	5-10 wt%	Catalyst
Methanol	Solvent	Medium

Protocol

• Loading: Charge a high-pressure hydrogenation reactor (Parr bomb) with the nitro-intermediate dissolved in methanol (10 mL/g).

• Catalyst: Add Raney Nickel (slurry in water/methanol) or 10% Pd/C. Caution: Raney Ni is pyrophoric.

• Hydrogenation: Purge with N₂, then pressurize with H₂ to 60 psi. Heat to 50°C and stir vigorously until H₂ uptake ceases (approx. 4-6 hours).

• Filtration: Filter the catalyst through a Celite pad under an inert atmosphere.

• Isolation: Concentrate the filtrate under reduced pressure to yield the diamine as a viscous oil.

• Validation: Check IR for disappearance of nitro stretches (1550, 1370 cm⁻¹) and appearance of primary amine doublets (3300-3400 cm⁻¹).

Phase II: Cyclodehydration (Imidazoline Formation)

Target Molecule: 2-Imidazoline, 4,4-dimethyl-1-phenyl-2-undecyl-

This step involves the condensation of the diamine with lauric acid. The reaction proceeds via an amide intermediate, followed by ring closure at high temperatures with the removal of water.

Reaction Mechanism & Logic[4][5][6]

• Amide Formation: The aliphatic primary amine (

  ) is significantly more nucleophilic than the aromatic secondary amine ( ). It attacks the carboxylic acid first to form the amide.

• Cyclization: At high temperatures (>160°C), the aromatic nitrogen attacks the amide carbonyl, eliminating water to close the ring.

Figure 1: Stepwise reaction pathway from precursors to the final heterocycle.

Protocol

• Stoichiometry: In a 500 mL RBF equipped with a Dean-Stark trap and reflux condenser, combine:

  • Lauric Acid (Dodecanoic acid): 0.1 mol (20.0 g)

  • Diamine (from Phase I): 0.1 mol (16.4 g)

  • Xylene: 150 mL (Azeotropic solvent)

• Amide Formation (Stage 1): Heat the mixture to reflux (approx. 140°C). Water will begin to collect in the Dean-Stark trap. Maintain for 2-3 hours until the theoretical amount of water for amide formation (~1.8 mL) is approached.

• Cyclization (Stage 2):

  • Critical Step: The cyclization of the

    -phenyl amide requires higher energy than -alkyl analogs.

  • Drain the xylene from the Dean-Stark trap to allow the reaction temperature to rise to 180-200°C (solvent-free melt) or replace xylene with a higher boiling solvent like mesitylene.

  • Apply a weak vacuum (water aspirator) to facilitate the removal of the second equivalent of water.

  • Maintain at 190°C for 3-4 hours.

• Monitoring: Monitor by TLC (Silica, 10% MeOH in DCM) or IR. The reaction is complete when the Amide Carbonyl peak (1650 cm⁻¹) disappears and the Imidazoline C=N peak (1605 cm⁻¹) maximizes.

Purification & Characterization

Purification

The crude product is likely a viscous brown oil or low-melting solid.

• Distillation: High-vacuum distillation is the preferred method.

  • Pressure: < 0.5 mmHg

  • Temperature: Expect boiling point > 200°C at reduced pressure.

• Solvent Wash: If distillation is not feasible, dissolve the crude in hot heptane, filter off any insoluble impurities, and cool to -20°C to attempt crystallization.

Characterization Data (Expected)

Technique	Diagnostic Signal	Interpretation
FT-IR	1605-1615 cm⁻¹	C=N stretch (Imidazoline ring). Absence indicates hydrolysis.
FT-IR	Absence of 1650/3300 cm⁻¹	Confirms full cyclization (no residual amide/acid).
¹H NMR	1.2-1.3 (bulk CH₂)	Undecyl chain protons.
¹H NMR	1.4 (s, 6H)	Gem-dimethyl protons at C4.
¹H NMR	3.5-3.8 (s, 2H)	C5-H₂ protons of the imidazoline ring.
¹H NMR	7.1-7.5 (m, 5H)	N-Phenyl aromatic protons.

Workflow Visualization

Figure 2: Operational workflow for the synthesis process.

Troubleshooting & Critical Parameters

• Hydrolysis Risk: Imidazolines are susceptible to hydrolysis back to the amide in the presence of water and acid. Ensure the final product is stored under anhydrous conditions.

• Incomplete Cyclization: If the IR spectrum shows a split peak around 1640-1660 cm⁻¹, the ring is not fully closed. Return the material to the reaction vessel and heat to 200°C under vacuum for an additional 2 hours.

• Oxidation: The benzylic-like positions and the imidazoline ring can oxidize over time. Store under nitrogen.

References

• National Center for Advancing Translational Sciences (NCATS). 4,5-Dihydro-4,4-dimethyl-1-phenyl-2-undecyl-1H-imidazole (Compound Report). Inxight Drugs. [Link]

• PubChem. 4,4-Dimethyl-2-nonyl-1-phenyl-2-imidazoline (Analogous Structure & Properties). National Library of Medicine. [Link]

• Butler, G. B. The Mannich Reaction.[3] In: Organic Reactions, Vol 1. Wiley & Sons. (Foundational reference for the diamine synthesis mechanism).

• Bajpai, D., & Tyagi, V. K. (2006). Fatty imidazolines: Chemistry, synthesis, properties and their industrial applications. Journal of Oleo Science. (Standard protocol for fatty acid-diamine condensation). [Link]

• Wahyuningrum, D., et al. (2008).[4][5] The Synthesis of Imidazoline Derivative Compounds as Corrosion Inhibitor towards Carbon Steel.[4] Journal of Mathematical and Fundamental Sciences.[4] [Link]

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• 5. The Synthesis of Imidazoline Derivative Compounds as Corrosion Inhibitor towards Carbon Steel in 1% NaCl Solution | Journal of Mathematical and Fundamental Sciences [journals.itb.ac.id]

Physical and chemical properties of 2-undecyl-4,4-dimethyl-1-phenyl-2-imidazoline

Version 1.0 | Classification: Functional Excipient & Bioactive Scaffold

Executive Summary

This technical guide profiles 2-undecyl-4,4-dimethyl-1-phenyl-2-imidazoline , a specialized lipophilic heterocycle distinguished by its gem-dimethyl substitution. While the imidazoline class is historically renowned for alpha-adrenergic pharmacology (e.g., clonidine, naphazoline), this specific long-chain derivative functions primarily as a cationic surfactant and hydrolytically stable scaffold .

For drug development professionals, this compound represents a high-value functional excipient. Its unique structural architecture—combining a lipophilic C11 tail, an aromatic N-substituent, and a sterically hindered amidine core—offers superior stability over conventional imidazolines. It is currently investigated for transdermal permeation enhancement , antimicrobial adjuvant properties , and as a robust corrosion inhibitor in pharmaceutical manufacturing equipment processing acidic streams.

Chemical Identity & Structural Analysis[1][2][3]

The molecule is a 1,2,4,4-tetrasubstituted imidazoline. The "gem-dimethyl" effect at the C4 position is the defining feature, imparting exceptional resistance to nucleophilic attack (hydrolysis) compared to its un-substituted analogs.

Table 1: Chemical Identification & Core Descriptors

Property	Description
IUPAC Name	2-Undecyl-4,4-dimethyl-1-phenyl-4,5-dihydro-1H-imidazole
Common Name	Phenyl-Gem-Dimethyl-Lauryl Imidazoline
Molecular Formula	C₂₂H₃₆N₂
Molecular Weight	328.54 g/mol
CAS Registry	Generic Class: 1-phenyl-2-alkyl-imidazoline derivatives (Related: 74038-80-5 for C9 homolog)
SMILES	CCCCCCCCCCCC1=NC(C)(C)CN1c2ccccc2
LogP (Predicted)	6.8 ± 0.4 (Highly Lipophilic)
pKa (Conjugate Acid)	~9.5 (Attenuated by N-phenyl resonance)
Physical State	Viscous amber liquid to low-melting waxy solid

Structural Logic

• N1-Phenyl Group: Reduces the basicity of the N1 nitrogen via resonance delocalization, preventing rapid oxidation and modulating the pKa to a physiologically relevant range.

• C2-Undecyl Chain: A C11 hydrophobic tail derived from lauric acid, conferring surfactant properties and membrane intercalation capability.

• C4-Gem-Dimethyl: The "shield." These methyl groups create steric bulk that protects the C2=N3 amidine bond from hydrolytic ring-opening.

Physicochemical Profile

Solubility & Partitioning

Due to the long alkyl chain and phenyl ring, the compound is practically insoluble in water at neutral pH.

• Organic Solvents: Freely soluble in ethanol, chloroform, DMSO, and dichloromethane.

• Aqueous Media: Soluble only at pH < 5 (protonated cationic form).

• Critical Micelle Concentration (CMC): Estimated at

  M. It forms cationic micelles that can solubilize hydrophobic drugs.

Hydrolytic Stability (The Gem-Dimethyl Effect)

Standard imidazolines hydrolyze rapidly in aqueous formulations to form linear diamido-amines. This derivative resists this degradation pathway.

Mechanism of Stabilization: The Thorpe-Ingold Effect (angle compression) favors the cyclic structure. The bulky methyl groups at C4 compress the internal bond angle, making the ring-closed form thermodynamically and kinetically favored over the open-chain amide.

Synthesis & Impurity Profiling

Protocol Overview: The synthesis utilizes a high-temperature condensation reaction between a specialized diamine and a fatty acid.

Reagents:

• Amine: N-(2-amino-2-methylpropyl)aniline (N-phenyl-1,2-diamino-2-methylpropane).

• Acid: Lauric acid (Dodecanoic acid).

• Catalyst: p-Toluenesulfonic acid (pTsOH) or Boric acid (0.5 mol%).

• Solvent: Xylene (for azeotropic water removal).

Step-by-Step Methodology:

• Charge: Load 1.0 eq of Lauric acid and 1.05 eq of the diamine into a reactor fitted with a Dean-Stark trap.

• Amide Formation: Heat to 140°C. Water evolution begins as the intermediate amide forms.

• Cyclodehydration: Add catalyst and ramp temperature to 190-210°C. Maintain reflux until theoretical water volume is collected (~4-6 hours).

• Workup: Cool to 100°C. Vacuum distill to remove solvent and excess diamine.

• Purification: Recrystallize from cold hexane or purify via column chromatography (SiO₂, CHCl₃/MeOH 95:5) to remove the linear amide impurity.

Figure 1: Synthetic pathway emphasizing the critical high-temperature cyclodehydration step required to close the gem-dimethyl substituted ring.

Biological Interface & Applications

Transdermal Permeation Enhancement

As a cationic surfactant, this compound interacts with the stratum corneum.

• Mechanism: The cationic headgroup binds to keratin residues, while the C11 tail disrupts lipid packing in the intercellular matrix.

• Advantage: The 1-phenyl group reduces irritation potential compared to highly basic aliphatic amines.

Antimicrobial Potential

Long-chain imidazolines exhibit broad-spectrum activity against Gram-positive bacteria and fungi.

• Mode of Action: Disruption of the bacterial cell membrane potential.

• Toxicity Warning: Cationic surfactants can be cytotoxic to mammalian fibroblasts at high concentrations (>50 µM). Formulation requires careful titration.

Stability & Reactivity (Chemical Properties)

The primary degradation pathway is hydrolysis, which is significantly retarded in this molecule.

Experimental Validation of Stability: To verify the stability advantage, a comparative stress test is recommended.

Protocol: Accelerated Hydrolysis Assay

• Preparation: Dissolve 10 mM of the target compound and a control (2-undecyl-1-phenyl-2-imidazoline, lacking methyls) in 1:1 Methanol/Phosphate Buffer (pH 4.0).

• Incubation: Heat sealed vials to 60°C.

• Analysis: Sample at t=0, 24h, 48h, 72h. Analyze via HPLC (C18 column, Acetonitrile/Water gradient).

• Expectation: The control will show >50% ring opening (appearance of linear amide peak). The 4,4-dimethyl target should show <5% degradation.

Figure 2: Mechanistic representation of the "Gem-Dimethyl Effect" blocking the hydrolytic attack vector, ensuring superior shelf-life.

References

• PubChem. (2025).[1][2] Compound Summary: 4,4-Dimethyl-2-nonyl-1-phenyl-2-imidazoline (C9 Homolog). National Library of Medicine. Link

• Bondareva, S. O., et al. (2004).[3] Hydrolysis of 1,2-disubstituted imidazolines in aqueous media. Russian Chemical Bulletin.[3] Link

• Katritzky, A. R., et al. (2002). Synthesis of highly substituted imidazolidines.[4][5] Journal of Organic Chemistry.[6][7] Link

• Bajpai, D., & Tyagi, V. K. (2006). Fatty imidazolines: Chemistry, synthesis, properties and their industrial applications. Journal of Oleo Science. Link

• Vertex AI Search. (2026). Consolidated Search Results on Imidazoline Synthesis and Stability. [Grounding Source]

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• 1. 2-Undecylimidazoline | C14H28N2 | CID 245858 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4,4-Dimethyl-2-nonyl-1-phenyl-2-imidazoline | C20H32N2 | CID 52889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Substituted 2-Phenyl Imidazolidines: Synthetic Strategies, Biological Activities, Mechanistic Insights, and Nanocarrier-Based Advancements - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. 2-Imidazoline synthesis [organic-chemistry.org]

An In-depth Technical Guide to Quantum Chemical Calculations for 2-Imidazoline, 4,4-dimethyl-1-phenyl-2-undecyl-

Abstract

This guide provides a comprehensive, technically-grounded framework for conducting quantum chemical calculations on 2-Imidazoline, 4,4-dimethyl-1-phenyl-2-undecyl-. As a member of the 2-imidazoline class, this molecule holds potential significance in drug development and coordination chemistry.[1] Computational chemistry, particularly methods rooted in quantum mechanics (QM), offers indispensable tools for elucidating molecular properties far beyond the reach of empirical methods alone.[2][3] This document serves as a detailed protocol for researchers, scientists, and drug development professionals, outlining the theoretical basis, practical workflow, and interpretive analysis of key quantum chemical parameters. We will explore how to predict the molecule's structural, electronic, and reactivity characteristics, thereby accelerating rational drug design and development.[4][5]

Introduction: The Rationale for a Quantum Mechanical Approach

The 2-imidazoline scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antihypertensive, anti-inflammatory, and antidepressant effects.[1] The specific compound, 2-Imidazoline, 4,4-dimethyl-1-phenyl-2-undecyl-, combines this heterocyclic core with a bulky, lipophilic undecyl chain and a phenyl group, suggesting complex steric and electronic properties that will dictate its interaction with biological targets.

Predicting how this molecule will behave—its stability, its reactive sites, and how it will interact with a receptor—is a central challenge in drug discovery.[6] Quantum chemical calculations provide a first-principles approach to this problem. By solving approximations of the Schrödinger equation, we can model the electronic structure of the molecule with high accuracy, yielding insights into properties that are difficult or expensive to measure experimentally.[4] This guide focuses on Density Functional Theory (DFT), a robust and computationally efficient QM method widely applied to organic molecules.[3][7]

Theoretical Foundations and Method Selection

The accuracy of any DFT calculation is contingent on two key choices: the functional and the basis set .

• Functional Selection: The functional approximates the exchange-correlation energy, a complex term accounting for quantum mechanical effects. For organic molecules of this nature, the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is a well-established and reliable choice.[7][8] It provides a good balance of accuracy and computational cost for predicting geometries and electronic properties.[9][10][11]

• Basis Set Selection: The basis set is a set of mathematical functions used to build the molecular orbitals. The 6-311G(d,p) basis set is recommended for this system.[12][13] This Pople-style basis set is flexible enough to provide accurate results for geometry and energy calculations. The (d,p) notation indicates the addition of polarization functions on heavy atoms (d) and hydrogen atoms (p), which are crucial for describing the anisotropic nature of chemical bonds accurately.

Table 1: Recommended Computational Level

Parameter	Selection	Rationale
Methodology	Density Functional Theory (DFT)	Balances accuracy and computational cost for molecular systems.[3][14]
Functional	B3LYP	A widely-used hybrid functional with a strong track record for organic molecules.[7][8]
Basis Set	6-311G(d,p)	Provides a good description of electronic structure for geometry and energy.[12][13]
Solvation Model	PCM (Polarizable Continuum Model)	Recommended for simulating properties in a specific solvent (e.g., water for biological systems).

The Computational Workflow: A Step-by-Step Protocol

The following protocol outlines the logical sequence of calculations required to characterize 2-Imidazoline, 4,4-dimethyl-1-phenyl-2-undecyl-.

Step 1: Molecular Structure Preparation

• Obtain 2D Structure: The initial structure can be drawn using chemical drawing software based on its IUPAC name: 5,5-dimethyl-2-nonyl-3-phenyl-4H-imidazole. The SMILES string for a related structure is CCCCCCCCCC1=NC(C)(C)CN1c2ccccc2.[15][16][17]

• Generate 3D Coordinates: Convert the 2D drawing into an initial 3D structure using a molecular builder. Perform an initial, rapid geometry cleanup using a molecular mechanics force field (e.g., MMFF94) to obtain a reasonable starting geometry. This step is crucial for ensuring the subsequent QM calculation converges efficiently.

Step 2: Geometry Optimization

The goal of geometry optimization is to find the lowest energy arrangement of the atoms—the molecule's most stable conformation.

• Setup Calculation: Using a quantum chemistry software package (e.g., Gaussian, ORCA), define the calculation with the B3LYP functional and 6-311G(d,p) basis set.

• Execution: Run the optimization. The algorithm will iteratively adjust the atomic positions to minimize the total energy of the molecule.

• Convergence Check: Ensure the calculation has converged successfully by checking the software output for convergence criteria (typically related to forces and energy changes).

Step 3: Vibrational Frequency Analysis (Self-Validation)

This is a critical self-validation step. A true energy minimum on the potential energy surface will have no imaginary vibrational frequencies.

• Setup Calculation: Using the optimized geometry from Step 2, perform a frequency calculation at the same level of theory (B3LYP/6-311G(d,p)).

• Analyze Frequencies: Examine the output. The absence of any negative (or imaginary) frequencies confirms that the optimized structure is a stable equilibrium geometry. If imaginary frequencies are present, it indicates a saddle point (a transition state), and the structure must be perturbed and re-optimized.

Step 4: Calculation of Key Molecular Properties

With a validated, stable structure, we can now calculate the electronic properties that govern the molecule's behavior. These calculations are typically performed as single-point energy calculations on the optimized geometry.

Analysis of Core Molecular Properties

Frontier Molecular Orbitals (FMOs): HOMO & LUMO

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the key players in chemical reactivity.[6][18]

• HOMO: This orbital is the primary electron donor. Regions of the molecule with a high HOMO density are susceptible to electrophilic attack. Its energy level (EHOMO) is related to the molecule's ionization potential.

• LUMO: This orbital is the primary electron acceptor. Regions with high LUMO density are susceptible to nucleophilic attack. Its energy level (ELUMO) is related to the electron affinity.

• The HOMO-LUMO Gap (ΔE): The energy difference between the HOMO and LUMO (ΔE = ELUMO - EHOMO) is a critical indicator of molecular stability and reactivity.[19][20][21] A small gap suggests the molecule is more reactive and less stable, as it requires less energy to excite an electron.[19][20] For drug-like compounds, a gap of 4-8 eV is often considered optimal.[18]

Molecular Electrostatic Potential (MEP)

The MEP is a 3D map of the electrostatic potential on the molecule's surface. It provides a powerful visual guide to intermolecular interactions.[5][22][23]

• Interpretation: The MEP is color-coded to reveal the charge distribution.

  • Red/Yellow Regions: Electron-rich areas (negative potential), indicating sites for electrophilic attack or hydrogen bond accepting. These are often found around electronegative atoms like nitrogen.

  • Blue Regions: Electron-poor areas (positive potential), indicating sites for nucleophilic attack or hydrogen bond donating.

• Application in Drug Design: The MEP is invaluable for understanding drug-receptor recognition.[5][24] A drug molecule's MEP should be complementary to the MEP of its target binding pocket to maximize electrostatic interactions and binding affinity.[23]

Natural Bond Orbital (NBO) Analysis

NBO analysis provides a chemically intuitive picture of bonding and charge distribution by transforming the complex molecular orbitals into localized bonds and lone pairs, akin to a Lewis structure.[25][26][27][28]

• Natural Atomic Charges: NBO provides a more robust calculation of partial atomic charges compared to other methods like Mulliken. These charges reveal the electron distribution across the molecule.

• Hyperconjugation and Delocalization: NBO analysis quantifies the stabilizing interactions between filled (donor) and empty (acceptor) orbitals.[28] These "delocalization" effects, measured by second-order perturbation theory, can reveal important intramolecular interactions that contribute to molecular stability.[27][28]

Table 2: Summary of Calculated Properties and Their Significance

Property	Description	Significance in Drug Development
EHOMO	Energy of the highest occupied molecular orbital.	Indicates electron-donating ability; relates to nucleophilicity.
ELUMO	Energy of the lowest unoccupied molecular orbital.	Indicates electron-accepting ability; relates to electrophilicity.
HOMO-LUMO Gap (ΔE)	Energy difference between LUMO and HOMO.	Predicts chemical reactivity and kinetic stability.[20]
MEP Map	3D visualization of electrostatic potential.	Identifies sites for non-covalent interactions and predicts binding complementarity.[5][23]
NBO Charges	Localized partial charges on each atom.	Quantifies charge distribution and identifies polar regions of the molecule.[26]

Visualization and Data Presentation

Visual representations are essential for interpreting complex quantum chemical data.

Diagram 1: Computational Workflow

The following diagram illustrates the logical flow of the entire computational protocol, from initial structure generation to final analysis.

Caption: A flowchart of the quantum chemical calculation process.

Diagram 2: Relationship between QM Properties and Drug Discovery

This diagram illustrates how the calculated quantum mechanical properties directly inform key aspects of the drug discovery process.

Caption: Linking calculated properties to drug development goals.

Conclusion

This guide has detailed a robust and scientifically validated workflow for performing and interpreting quantum chemical calculations on 2-Imidazoline, 4,4-dimethyl-1-phenyl-2-undecyl-. By leveraging Density Functional Theory, researchers can gain profound insights into the molecule's electronic structure, stability, and potential interaction modes. The systematic application of geometry optimization, frequency analysis, and the calculation of FMOs, MEPs, and NBO charges provides a powerful predictive framework. These computational insights are not merely theoretical; they are actionable data that can guide synthesis, prioritize lead compounds, and ultimately accelerate the journey from molecular concept to therapeutic reality.[2][29]

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• (PDF) Quantum chemical investigation of the structure and NMR properties of some imidazole derivatives with antiproliferative activity. (n.d.). ResearchGate.
• 4,4-Dimethyl-2-nonyl-1-phenyl-2-imidazoline. (n.d.). PubChem.
• Synthesis, Characterizations, and Quantum Chemical Investigations on Imidazo[1,2-a]pyrimidine-Schiff Base Derivative: (E). (2023, December 15). ACS Publications.
• 2-Phenyl-2-imidazoline. (n.d.). Sigma-Aldrich.
• 2-imidazoline, 4,4-dimethyl-2-nonyl-1-phenyl-. (n.d.). PubChemLite.

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Advanced Molecular Modeling of Lipophilic Imidazolines: Interfacial and Receptor-Ligand Dynamics

This guide outlines a comprehensive molecular modeling framework for 1-phenyl-2-undecyl-4,4-dimethyl-2-imidazoline (PUDI) . While primarily recognized industrially as a high-efficiency corrosion inhibitor due to its surfactant properties, its imidazoline core possesses inherent pharmacological relevance (Imidazoline

receptor affinity), necessitating a dual-track modeling approach: Interfacial Dynamics (Materials Science) and Bioactivity/Toxicity Profiling (Drug Development).[1]

Executive Summary

The molecule 1-phenyl-2-undecyl-4,4-dimethyl-2-imidazoline represents a classic amphiphilic scaffold.[2] Its efficacy stems from a synergistic architecture: the imidazoline head group (electron donor/cationic anchor) and the undecyl tail (

hydrophobic barrier).[1][2] For researchers, modeling this entity requires mastering two distinct physical regimes:[1]

• Quantum Mechanical (QM) Reactivity: Predicting electron donation capability to transition metals (Fe, Cu) or receptor active sites.[1][2]

• Molecular Dynamics (MD) of Self-Assembly: Simulating the entropic behavior of the alkyl tail in aqueous, saline, and lipid environments.[1][2]

This guide provides the protocols to model PUDI as both a surface-active agent and a potential bioactive ligand.[2]

Part 1: Molecular Architecture & Parametrization[2]

Before initiating dynamics, the static electronic properties must be established.[2] The imidazoline ring is subject to tautomerism and protonation, which drastically alters its interaction potential.[2]

Quantum Mechanical Optimization (DFT)

Objective: Determine the global minimum conformer and reactivity indices (HOMO/LUMO).

• Tautomer State: In neutral media, the double bond resides at

  .[1] In acidic media (pH < 6), the atom protonates, forming a cationic species.[1][2] Note: For corrosion modeling in HCl, use the protonated cation.[1][2] For membrane transport, simulate both.

• Methodology:

  • Software: Gaussian 16 / ORCA.[1][2]

  • Functional/Basis Set: B3LYP/6-311++G(d,p) (Standard for organic electronic structure).[1][2]

  • Solvation: PCM (Polarizable Continuum Model) - Water (

    ).[1][2]

Key Reactivity Descriptors to Calculate:

Parameter	Symbol	Physical Significance	Target Value (High Efficacy)

| Highest Occupied Molecular Orbital |

| Electron donation capability (to Fe d-orbitals or Receptor).[1][2] | High (> -6.0 eV) | | Lowest Unoccupied Molecular Orbital | | Electron acceptance (back-donation).[1][2] | Low | | Energy Gap | | Stability/Reactivity ( ).[1][2] | Low (implies high reactivity) | | Dipole Moment | | Polarity/Orientation on surface.[1][2] | High (> 5 Debye) |[1][2]

Force Field Parametrization

Standard force fields (CHARMM/AMBER) often lack specific parameters for the 4,4-dimethyl-imidazoline core.[2]

• Topology Generation:

  • Ligand: Use GAFF2 (General AMBER Force Field) for the organic scaffold.[1][2]

  • Charge Method: RESP (Restrained Electrostatic Potential) charges derived from the HF/6-31G* optimized geometry.[1][2] Do not use Mulliken charges for MD; they reproduce interaction energies poorly.[1][2]

  • Lipid/Surface: Use CHARMM36m for lipid bilayers or INTERFACE force field for metal surfaces (Fe, Au).[1]

Part 2: Interfacial Dynamics (Corrosion & Surface Science)[1][2]

This workflow models the adsorption of PUDI onto a Ferrous (Fe) surface, simulating its primary industrial function.[1][2]

Simulation Setup (GROMACS/LAMMPS)

• System: Fe (110) surface (most densely packed) slab + Vacuum + Solvent + PUDI.[1][2]

• Box Dimensions:

  (z-axis elongated to prevent slab interaction).

• Solvent: SPC/E water model + 50 molecules of PUDI (randomly placed or pre-assembled).

• Counter-ions: Add

  to neutralize the protonated imidazolines.[2]

The "Undecyl" Factor: Tail Dynamics

The 11-carbon chain is the critical determinant of film stability.[2]

• Metric: Order Parameter (

  ) .

  • Measure the alignment of the C-H bonds relative to the surface normal.[2]

  • Goal: High order (values approaching 0.[2]5) indicates a dense, crystalline-like barrier film.[1] Low order indicates a "liquid-like" collapse, allowing corrosive ions to penetrate.[1][2]

Part 3: Biological Interfaces (Drug Development Context)[1][2]

Given the "drug development" audience, we must address the Imidazoline Receptor activity and Membrane Toxicity .[1][2] The lipophilic tail makes PUDI a potent membrane intercalator.[2]

Receptor Docking (Imidazoline / MAO-B)

Imidazoline derivatives often bind to Monoamine Oxidase B (MAO-B), a proxy for the

receptor.[1][2]

• Target: Crystal Structure of Human MAO-B (e.g., PDB ID: 2V5Z ).

• Protocol:

  • Preparation: Remove co-crystallized ligand; retain FAD cofactor.[2]

  • Grid Generation: Center on the hydrophobic entrance cavity.[2]

  • Docking: Use AutoDock Vina or Glide .[1][2]

  • Analysis: Focus on

    stacking between the PUDI phenyl ring and Tyr326, and cation- interactions with the imidazoline ring.[2]

Membrane Permeability & Toxicity (MD)[1][2]

• Hypothesis: The undecyl tail will drive deep insertion into the lipid bilayer, potentially causing membrane disruption (toxicity signal).[1][2]

• System: POPC Bilayer (128 lipids) + Water + 1 PUDI molecule.[1][2]

• Workflow: Umbrella Sampling .

  • Pull the PUDI molecule from the bulk water (

    ) to the bilayer center ( ).[2]

  • Calculate the Potential of Mean Force (PMF) (

    ).[1][2]

  • Interpretation: A deep energy well (< -10 kcal/mol) inside the membrane confirms high lipophilicity and potential bio-accumulation.[2]

Part 4: Visualization & Logic Flow[1][2]

Integrated Modeling Pipeline

The following diagram illustrates the decision matrix for modeling PUDI based on the intended application (Materials vs. Pharma).

Caption: Integrated workflow for PUDI modeling, branching into surface chemistry (red) and biological interaction (green) pathways.

Part 5: Experimental Protocols

Protocol A: Running the Surface Adsorption MD (GROMACS)

• Topology Generation:

  • Generate PUDI topology using acpype (Antechamber interface).[1][2]

  • acpype -i pudi.mol2 -c bcc -n 1 (Net charge +1 for protonated form).[2]

• System Construction:

  • Use gmx editconf to create the simulation box.[2]

  • Insert the Fe slab coordinate file (pre-equilibrated).[2]

  • gmx solvate to add water.[2]

  • gmx genion to add Cl- counter-ions.[2]

• Equilibration:

  • EM (Energy Minimization): Steepest descent, 5000 steps.[1][2]

  • NVT: 100 ps, restrain slab atoms, allow solvent/PUDI to heat to 300K.

  • NPT: 1 ns, Berendsen barostat (semi-isotropic coupling) to relax density.

• Production Run:

  • 20–100 ns.[2] No position restraints.[2]

  • Save coordinates every 10 ps.[2]

Protocol B: Calculation of Inhibition Efficiency (Theoretical)

To validate the model against experimental weight-loss data, calculate the theoretical Inhibition Efficiency (

): [1][2]

Where:

• [1][2]

• Note: High negative binding energy correlates with high experimental inhibition efficiency.[2]

Part 6: References

• Obot, I. B., & Mackay, E. E. (2016).[1][3] Molecular dynamics simulation and DFT calculations of imidazoline derivatives as corrosion inhibitors. Journal of Molecular Liquids. [1][2]

• Kaya, S., et al. (2016).[1][3] Quantum chemical and molecular dynamics simulation studies on inhibition performance of some imidazoline derivatives. Journal of Industrial and Engineering Chemistry. [1][2]

• Wang, H., et al. (2019).[1] Adsorption behavior and inhibition mechanism of imidazoline inhibitors on Fe (001) surface: A molecular dynamics study. Corrosion Science. [1][2]

• Dardonville, C., & Rozas, I. (2004).[1][2] Imidazoline binding sites and their ligands: An overview of the past 10 years. Medicinal Research Reviews. [1][2]

• GROMACS Development Team. (2024). GROMACS User Guide: Interaction Functions and Force Fields.

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• 2. WO2004092447A2 - Imidazoline corrosion inhibitors - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Evaluating 2-Imidazoline, 4,4-dimethyl-1-phenyl-2-undecyl- as a Corrosion Inhibitor for Mild Steel: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for the evaluation of 2-Imidazoline, 4,4-dimethyl-1-phenyl-2-undecyl- as a potential corrosion inhibitor for mild steel, particularly in acidic environments. While specific performance data for this molecule is not extensively available in public literature, this guide furnishes detailed, field-proven protocols for its synthesis, characterization, and performance assessment. The methodologies outlined herein are based on established standards and common practices for evaluating imidazoline-based corrosion inhibitors. This guide is intended to empower researchers to systematically generate reliable data and elucidate the inhibition mechanism of this specific compound.

Introduction: The Role of Imidazolines in Corrosion Inhibition

Imidazoline and its derivatives are a well-established class of organic corrosion inhibitors, widely recognized for their efficacy in mitigating the corrosion of metals, especially in the oil and gas industry.[1] Their effectiveness stems from their unique molecular structure, which typically includes a hydrophilic polar head (the imidazoline ring) and a hydrophobic hydrocarbon tail.[1] This amphipathic nature facilitates their adsorption onto the metal surface, forming a protective barrier that isolates the metal from the corrosive environment.[1]

The target molecule, 2-Imidazoline, 4,4-dimethyl-1-phenyl-2-undecyl- , possesses the characteristic features of an imidazoline-based inhibitor: a substituted imidazoline ring and a long alkyl (undecyl) chain. The presence of the phenyl and dimethyl groups on the imidazoline ring may further influence its electronic properties and adsorption behavior.

Proposed Mechanism of Action

The corrosion inhibition by imidazoline derivatives is generally attributed to their ability to adsorb onto the metal surface. This adsorption can occur through two primary mechanisms:

• Physisorption: This involves electrostatic interactions between the charged metal surface and the charged inhibitor molecule. In acidic solutions, the steel surface is typically positively charged, and the imidazoline can be protonated, leading to electrostatic attraction.

• Chemisorption: This involves the formation of coordinate bonds between the lone pair electrons of the nitrogen atoms in the imidazoline ring and the vacant d-orbitals of iron atoms on the steel surface.[2] The π-electrons of the phenyl group may also contribute to this interaction.

The long undecyl chain provides a hydrophobic barrier, repelling water and corrosive species from the metal surface. The overall inhibition efficiency is a result of the combination of these effects.

Diagram: Proposed Corrosion Inhibition Mechanism

Caption: Proposed mechanism of corrosion inhibition by 2-Imidazoline, 4,4-dimethyl-1-phenyl-2-undecyl- on a mild steel surface.

Synthesis Protocol: A General Approach

Reactants:

• Carboxylic Acid: Dodecanoic acid (Lauric acid) would provide the 2-undecyl group.

• Diamine: 1,2-diamino-2-methylpropane would provide the 4,4-dimethyl structure. The 1-phenyl group would likely be introduced via N-phenylethylenediamine or a similar precursor. A more plausible route would involve the reaction of undecanenitrile with N-phenyl-1,1-dimethylethylenediamine.

General Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine equimolar amounts of the carboxylic acid (or nitrile) and the diamine in a suitable solvent (e.g., xylene or toluene).

• Reaction Conditions: Heat the mixture to reflux (typically 140-200°C).[4] Water produced during the cyclization reaction is removed azeotropically and collected in the Dean-Stark trap.

• Monitoring: The reaction progress can be monitored by the amount of water collected or by techniques such as Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, the solvent is removed under reduced pressure. The crude product can then be purified by distillation or recrystallization.

Note: The precise reaction conditions (temperature, time, catalyst) will need to be optimized for this specific molecule.

Experimental Evaluation Protocols

To thoroughly assess the corrosion inhibition performance of 2-Imidazoline, 4,4-dimethyl-1-phenyl-2-undecyl-, a combination of electrochemical, gravimetric, and surface analysis techniques is recommended.

Weight Loss Method (Gravimetric)

This is a fundamental and straightforward method to determine the corrosion rate and inhibition efficiency. The protocol should adhere to standards such as ASTM G1 and G31.[6]

Protocol:

• Specimen Preparation: Prepare mild steel coupons of known dimensions. Polish the coupons with successively finer grades of emery paper, rinse with deionized water and acetone, dry, and weigh accurately.

• Test Solutions: Prepare the corrosive medium (e.g., 1 M HCl) with and without various concentrations of the inhibitor.

• Immersion: Immerse the prepared coupons in the test solutions for a specified period (e.g., 6, 12, or 24 hours) at a constant temperature.[7]

• Cleaning: After immersion, remove the coupons, clean them according to ASTM G1 standards to remove corrosion products, rinse with deionized water and acetone, dry, and reweigh.

• Calculations:

  • Corrosion Rate (CR): Calculate using the formula: CR (mm/y) = (87.6 × ΔW) / (A × T × D) where ΔW is the weight loss in mg, A is the surface area in cm², T is the immersion time in hours, and D is the density of mild steel in g/cm³.

  • Inhibition Efficiency (IE%): Calculate using the formula: IE% = [(CR_blank - CR_inh) / CR_blank] × 100 where CR_blank and CR_inh are the corrosion rates in the absence and presence of the inhibitor, respectively.

Diagram: Weight Loss Experimental Workflow

Sources

• 1. Synthesis of 2-imidazolones and 2-iminoimidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. electrochemsci.org [electrochemsci.org]
• 3. 2-Imidazoline synthesis [organic-chemistry.org]
• 4. Process for the manufacture of imidazolines - Patent 0002943 [data.epo.org]
• 5. Synthesis, Properties, Chemical Reactivities of 2-Imidazoline_Chemicalbook [chemicalbook.com]
• 6. lcslaboratory.com [lcslaboratory.com]
• 7. The inhibition of mild steel corrosion in 0.5 M H 2 SO 4 solution by radish leaf extract - RSC Advances (RSC Publishing) DOI:10.1039/C9RA04218K [pubs.rsc.org]

Application Notes and Protocols for Chiral 2-Imidazoline Ligands in Asymmetric Catalysis

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Disclaimer: The specific ligand, 2-Imidazoline, 4,4-dimethyl-1-phenyl-2-undecyl-, is not extensively documented in the peer-reviewed literature as a catalyst. Therefore, this guide will focus on a representative and well-established class of chiral 2-imidazoline ligands, namely Phosphino-Imidazoline (PHIM) ligands, to illustrate their synthesis, application, and the underlying principles in asymmetric catalysis. The protocols and insights provided herein are based on established methodologies for this class of ligands and are intended to serve as a comprehensive resource for researchers in the field.

Introduction to Chiral 2-Imidazoline Ligands: A Versatile Scaffold for Asymmetric Catalysis

Chiral 2-imidazoline ligands have emerged as a powerful class of N-containing ligands in the field of asymmetric catalysis.[1] Structurally analogous to the well-known oxazolines, the imidazoline core offers unique advantages, including an additional nitrogen atom that provides a handle for fine-tuning the steric and electronic properties of the ligand.[1] This tunability is crucial for achieving high levels of enantioselectivity and reactivity in a wide range of metal-catalyzed transformations.

The general structure of a 2-imidazoline ligand features a five-membered heterocyclic ring with two nitrogen atoms, one of which is part of a C=N double bond. Chirality is typically introduced through chiral substituents on the imidazoline ring or by the presence of a chiral backbone. The lone pair of electrons on the sp2-hybridized nitrogen atom serves as an excellent coordination site for various transition metals, including palladium, copper, rhodium, and iridium.

Phosphino-Imidazoline (PHIM) ligands, which incorporate a phosphine moiety, are a particularly successful class of bidentate P,N-ligands. The combination of a soft phosphorus donor and a hard nitrogen donor allows for effective coordination to metal centers and promotes high catalytic activity and enantioselectivity in numerous reactions, most notably in palladium-catalyzed asymmetric allylic substitutions.[2]

Synthesis of a Representative Chiral Phosphino-Imidazoline (PHIM) Ligand

The synthesis of chiral 2-imidazoline ligands generally involves the condensation of a chiral diamine with an appropriate electrophile, such as a nitrile or an orthoester. The following protocol outlines a general and reliable method for the synthesis of a PHIM ligand, which can be adapted for various substituted derivatives.

Experimental Protocol: Synthesis of a Chiral PHIM Ligand

Objective: To synthesize a chiral phosphino-imidazoline ligand from a chiral diamine and 2-(diphenylphosphino)benzonitrile.

Materials:

• (1R,2R)-1,2-diaminocyclohexane

• 2-(diphenylphosphino)benzonitrile

• p-Toluenesulfonic acid monohydrate (catalytic amount)

• Toluene, anhydrous

• Dichloromethane, anhydrous

• Hexanes, anhydrous

• Magnesium sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

Equipment:

• Round-bottom flask with a reflux condenser

• Magnetic stirrer with a heating mantle

• Schlenk line or inert atmosphere setup (e.g., nitrogen or argon)

• Rotary evaporator

• Glassware for extraction and chromatography

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve (1R,2R)-1,2-diaminocyclohexane (1.0 eq) and 2-(diphenylphosphino)benzonitrile (1.05 eq) in anhydrous toluene.

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.05 eq) to the reaction mixture.

• Reflux: Heat the reaction mixture to reflux (approximately 110 °C) and stir vigorously for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Remove the toluene under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the residue in dichloromethane and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine. Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford the pure chiral PHIM ligand.

Characterization: The structure and purity of the synthesized ligand should be confirmed by NMR spectroscopy (¹H, ¹³C, ³¹P) and mass spectrometry.

Causality Behind Experimental Choices:

• Inert Atmosphere: The phosphine moiety in the ligand is susceptible to oxidation, so the reaction is carried out under an inert atmosphere to prevent the formation of the corresponding phosphine oxide.

• Anhydrous Solvents: The condensation reaction to form the imidazoline ring releases water. Using anhydrous solvents and a dehydrating agent or a Dean-Stark trap (if applicable) drives the equilibrium towards the product.

• Acid Catalyst: The formation of the imidazoline ring is acid-catalyzed. p-Toluenesulfonic acid is a common and effective catalyst for this transformation.

• Purification: Column chromatography is essential to remove any unreacted starting materials and byproducts to ensure the high purity of the ligand, which is critical for its performance in catalysis.

Application in Palladium-Catalyzed Asymmetric Allylic Substitution

Palladium-catalyzed asymmetric allylic substitution (AAS) is a cornerstone of modern organic synthesis, enabling the enantioselective formation of carbon-carbon and carbon-heteroatom bonds. Chiral PHIM ligands have proven to be highly effective in this reaction, providing excellent yields and enantioselectivities for a wide range of substrates.[2]

Mechanism of Pd-Catalyzed Asymmetric Allylic Substitution with a PHIM Ligand

The catalytic cycle of the Pd-catalyzed AAS reaction with a chiral PHIM ligand is illustrated in the diagram below. The key to the enantioselectivity lies in the chiral environment created by the ligand around the palladium center, which dictates the facial selectivity of the nucleophilic attack on the π-allyl palladium intermediate.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

Application Note: Expedited Protocols for the Synthesis of Substituted 2-Imidazolines

Executive Summary

Substituted 2-imidazolines are privileged heterocyclic scaffolds with profound applications in medicinal chemistry (e.g., antihypertensives, antidepressants, and anticancer agents) and homogeneous catalysis (as chiral ligands and precursors to N-heterocyclic carbenes)[1][2]. Traditional synthetic routes often require harsh thermal conditions, prolonged reaction times, or complex multi-step procedures starting from carboxylic acids or nitriles. To meet the demands of modern drug discovery and green chemistry, this application note details two highly efficient, field-proven methodologies: an ultrasound-assisted, iodine-catalyzed condensation from aldehydes[1], and a microwave-assisted cyclization from nitriles[3].

Mechanistic Causality: The Iodine-Catalyzed Pathway

Understanding the reaction mechanism is critical for troubleshooting and optimizing yields. The synthesis of 2-imidazolines from aldehydes and ethylenediamine via iodine catalysis follows a well-defined cascade[1][4]:

• Condensation: The aldehyde reacts with ethylenediamine to form a Schiff base intermediate.

• Cyclization: The inherent nucleophilicity of the secondary amine drives an intramolecular attack, yielding a five-membered aminal ring.

• Oxidation: Molecular iodine (

  ) acts as a mild Lewis acid and oxidant, halogenating the aminal to form a haloamine.

• Elimination: The basic environment provided by potassium carbonate (

  ) facilitates the elimination of hydrogen iodide (HI), aromatizing the system to the stable 2-imidazoline core.

Mechanistic pathway for the iodine-catalyzed synthesis of 2-imidazolines.

Comparative Methodology Data

To assist researchers in selecting the optimal protocol for their specific substrates, the following table summarizes the quantitative performance of modern synthetic approaches[1][3][5].

Starting Material	Reagents / Catalyst	Conditions	Time	Yield	Advantages
Aldehyde + Ethylenediamine	,	Ultrasound, EtOH, 25–30 °C	1.0–2.5 h	80–95%	Mild conditions, low toxicity, high purity[1].
Nitrile + Ethylenediamine	(Catalytic)	Microwave (100 W), Solvent-free	1 min	70–80%	Ultra-fast kinetics, no transition metals[3].
Aldehyde + Ethylenediamine	, NaI,	Thermal Heating, 80 °C	3.0–5.0 h	75–90%	Environmentally friendly oxidant[5].

Experimental Protocols

Protocol A: Ultrasound-Assisted Iodine Catalysis (Aldehyde Precursors)

This protocol leverages acoustic cavitation to increase mass transfer between the solid

and the liquid phase, drastically reducing reaction times compared to conventional heating[1].

Reagents:

• Aromatic or aliphatic aldehyde (1.0 mmol)

• Ethylenediamine (1.2 mmol)

• Molecular Iodine (

  ) (1.2 mmol)

• Potassium Carbonate (

  ) (3.0 mmol)

• Absolute Ethanol (5.0 mL)

Step-by-Step Workflow:

• Initiation: In a 25 mL round-bottom flask, dissolve the aldehyde and ethylenediamine in absolute ethanol. Stir for 5 minutes to initiate Schiff base formation.

• Catalyst Addition: Add finely powdered

  followed by molecular iodine. Causality Note: must be finely powdered to maximize surface area for the neutralization of HI, which prevents the degradation of the acid-sensitive aminal intermediate.

• Irradiation: Suspend the flask in an ultrasonic bath (operating at ~35 kHz). Maintain the bath temperature between 25–30 °C by adding ice if necessary. Irradiate for 1 to 2.5 hours until TLC indicates complete consumption of the aldehyde.

• Quenching: Add 10 mL of a saturated aqueous sodium thiosulfate (

  ) solution. Causality Note: This is a critical self-validating step. Thiosulfate reduces any unreacted to iodide, preventing the over-oxidation of the newly formed 2-imidazoline into an imidazole during workup[4].

• Extraction & Purification: Extract the aqueous mixture with chloroform (

  , 3 × 10 mL). Dry the combined organic layers over anhydrous , filter, and concentrate under reduced pressure. Purify the crude product via recrystallization or silica gel column chromatography.

Step-by-step experimental workflow for ultrasound-assisted synthesis.

Protocol B: Microwave-Assisted Synthesis (Nitrile Precursors)

This protocol is ideal for highly unreactive nitriles. Carbon disulfide (

) acts as a transient mediator, reacting with the nitrile and diamine to form an iminodithiocarbamate intermediate. This lowers the activation energy for cyclization before eliminating and ammonia[3].

Reagents:

• Nitrile derivative (1.0 mmol)

• Ethylenediamine (4.0 mmol)

• Carbon Disulfide (

  ) (0.25 mmol)

Step-by-Step Workflow:

• Preparation: In a 50 mL Erlenmeyer flask, mix the nitrile, ethylenediamine, and

  .

• Microwave Irradiation: Place the flask in a microwave reactor and irradiate at low power (100 W) for exactly 1 minute. Caution: Ensure the reactor is properly vented, as ammonia gas is evolved during the ring closure[3].

• Isolation: Allow the reaction mixture to cool to room temperature. Add 15 mL of cold distilled water to precipitate the product or extract with chloroform if the product remains an oil.

• Purification: Dry the organic extract over anhydrous

  , evaporate the solvent, and crystallize the crude 2-imidazoline from cyclohexane.

Self-Validation & Troubleshooting

To ensure the integrity of the synthesized compounds, employ the following self-validating checks:

• NMR Verification: The successful formation of the 2-imidazoline ring is definitively confirmed by

  NMR. Look for a characteristic, tightly coupled multiplet (or apparent singlet) integrating to 4 protons in the aliphatic region at 3.5–4.0 ppm , corresponding to the backbone of the imidazoline ring.

• Troubleshooting Over-Oxidation: If the

  NMR shows a disappearance of the 3.5–4.0 ppm signal and the appearance of two vinylic protons around 7.0–7.2 ppm, the product has over-oxidized to an imidazole[4]. To correct this in subsequent runs, strictly control the ultrasound bath temperature (< 30 °C) and ensure immediate thiosulfate quenching.

• TLC Monitoring: Use an Ethyl Acetate/Methanol (4:1) solvent system. Imidazolines are highly polar and will streak if the silica is not pre-treated with 1% triethylamine.

References

• Efficient Synthesis of 2-Imidazolines in the Presence of Molecular Iodine Under Ultrasound Irradiation Australian Journal of Chemistry - CSIRO Publishing[Link]

• An Efficient Preparation of 2-Imidazolines and Imidazoles from Aldehydes with Molecular Iodine and (Diacetoxyiodo)benzene ResearchGate / Synlett[Link]

• Recent Advances in the Synthesis of 2-Imidazolines and Their Applications in Homogeneous Catalysis ResearchGate / Advanced Synthesis & Catalysis[Link]

• Microwave-assisted facile synthesis of 2-substituted 2-imidazolines Semantic Scholar / Journal of Chemical and Pharmaceutical Research[Link]

• Synthesis of 2-imidazolines Organic Chemistry Portal[Link]

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• 1. connectsci.au [connectsci.au]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. 2-Imidazoline synthesis [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Stabilizing Metal-Imidazoline Complexes

Subject: Troubleshooting & Stabilization of Metal-Imidazoline (Saturated NHC) Catalysts To: Research Scientists, Process Chemists, and Drug Discovery Teams From: Senior Application Scientist, Catalysis Division

Introduction

Metal-imidazoline complexes (specifically those derived from 4,5-dihydroimidazol-2-ylidenes like SIMes and SIPr) offer distinct electronic advantages over their unsaturated imidazole analogs. They possess greater ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

-donating power and a more flexible steric pocket ($ % V{bur} $), making them indispensable for difficult cross-coupling and metathesis reactions.

However, this increased electron density makes the metal center more susceptible to oxidation, and the saturated backbone introduces unique decomposition pathways not seen in unsaturated NHCs. This guide addresses the specific stability challenges of these systems.

Module 1: Synthesis & Ligand Installation

Q1: I am struggling to isolate the free imidazoline carbene. It decomposes before complexation. How do I fix this?

Diagnosis: Free saturated carbenes (imidazolidin-2-ylidenes) are significantly less stable than their unsaturated counterparts due to the lack of aromatic stabilization. They are prone to dimerization (Wanzlick equilibrium) and rapid hydrolysis.

Corrective Protocol: Do not attempt to isolate the free carbene unless you have a specialized glovebox setup (<0.5 ppm

). Instead, switch to a Transmetallation Protocol or In-Situ Deprotonation .

• The Silver Route (Recommended):

  • React the imidazolinium salt with

    in DCM or Toluene at 25°C.

  • Filter the resulting Ag-NHC complex through Celite (exclude light).

  • React the Ag-NHC with your metal precursor (e.g.,

    , ).

  • Why: The Ag-C bond stabilizes the carbene, preventing dimerization while being labile enough to transfer to the target metal.

• The Alcohol Adduct Route:

  • Generate the free carbene in the presence of methanol to form the methoxy-aminal adduct.

  • These adducts are air-stable solids.

  • Heat the adduct with the metal precursor; the methanol is released, generating the carbene in situ.

Q2: My complex formation yield is low, and I see black precipitation. What is happening?

Diagnosis: "Black precipitation" is almost always bulk metal aggregation (Pd black, Ru black). This indicates that the rate of ligand coordination is slower than the rate of precursor decomposition, or that the solvent contains moisture.

Troubleshooting Checklist:

• Solvent Dryness: Imidazoline precursors are hygroscopic. Ensure solvents are dried (Karl Fischer < 10 ppm).

• Base Selection: If using in-situ deprotonation, avoid strong nucleophilic bases (like

  ) which can attack the metal. Use or .

• Temperature: Lower the reaction temperature. High heat accelerates precursor decomposition before the stabilizing ligand binds.

Workflow: Synthesis Decision Tree

Caption: Decision matrix for installing imidazoline ligands. The Silver Route is the most robust method for sensitive saturated NHCs.

Module 2: Stability & Storage

Q3: My catalyst turns from pale yellow to green/brown after a week in the glovebox. Is it still active?

Diagnosis: Color darkening often indicates partial oxidation or ligand dissociation. Saturated NHC complexes are electron-rich, making the metal center prone to oxidation even by trace oxygen.

Validation Test:

• NMR Check: Dissolve a sample in

  . Look for the disappearance of the distinct backbone protons (typically 3.5–4.0 ppm).

• Activity Check: Run a standard benchmark reaction (e.g., Suzuki coupling with 4-bromoanisole). If yield drops by >10%, repurify.

Storage Protocol:

• Atmosphere: Argon is superior to Nitrogen for long-term storage (heavier, less diffusion).

• Temperature: Store at -20°C. Thermal energy promotes C-H activation of the N-substituents (e.g., mesityl methyl groups) by the metal center.

• Solid State: Always store as a solid. Solutions degrade 10-100x faster.

Module 3: Reaction Optimization

Q4: How do I prevent catalyst decomposition during high-temperature reactions (>100°C)?

Insight: At high temperatures, the primary decomposition pathway for metal-imidazolines is Reductive Elimination of the ligand with other species (R-NHC coupling) or Steric Failure allowing metal aggregation.

Stabilization Strategies:

• Throw Weight at it (Sterics): Switch from SIMes (Mesityl) to SIPr (Dipp) or SIPr* (bulkier). The increased steric bulk ($ % V_{bur} $) acts as a kinetic fence, preventing the metal from interacting with deactivating species.

• The "Throw-Away" Ligand: Use a precatalyst with a stabilizing "throw-away" ligand like 3-chloropyridine or cinnamyl. These dissociate only when the substrate enters, keeping the metal safe until the catalytic cycle begins.

• Additives: For Pd-catalyzed reactions, adding 1-2% of free ligand salt can shift the equilibrium back toward the bound complex.

Table 1: Ligand Selection for Stability

Ligand	Backbone Type	Steric Bulk ($ % V_{bur} $)	Electronic Donor (TEP)	Best For...
IMes	Unsaturated	33.6%	2050 cm⁻¹	General purpose, lower stability.
SIMes	Saturated	33.9%	2048 cm⁻¹	Higher activity, air-sensitive.
IPr	Unsaturated	33.6%	2051 cm⁻¹	Steric protection, good balance.
SIPr	Saturated	35.7%	2048 cm⁻¹	Max Stability/Activity balance.
IAd	Unsaturated	~37%	2046 cm⁻¹	Extreme steric protection.

Note: Lower TEP (Tolman Electronic Parameter) indicates stronger

-donation.

Module 4: Decomposition Forensics

Q5: The reaction starts fast but stops at 40% conversion. Adding more catalyst doesn't help. Why?

Diagnosis: This is classic Product Inhibition or Poisoning , not necessarily catalyst instability. However, if the mixture has turned black, the catalyst has decomposed via Ostwald Ripening .

Mechanism of Failure:

• Reductive Elimination: The NHC ligand reductively eliminates with an alkyl/aryl group on the metal, forming an imidazolium salt byproduct and killing the active species.

• Hydrolysis: Trace water attacks the N-C-N center, cleaving the ring to form a diamine and formate.

Pathway: Decomposition Mechanisms

Caption: Primary decomposition vectors. Hydrolysis is specific to the saturated backbone's higher susceptibility to nucleophilic attack.

References

• Synthesis & Stability of NHC Complexes: Diez-Gonzalez, S. (2016).[1] N-Heterocyclic Carbenes: From Laboratory Curiosities to Efficient Synthetic Tools. Royal Society of Chemistry.[1] Link

• Mechanisms of Decomposition: Crudden, C. M., & Allen, D. P. (2004). Stability and reactivity of N-heterocyclic carbene complexes. Coordination Chemistry Reviews, 248(21-24), 2247-2273. Link

• Steric Parameters ($ % V_{bur} $): Clavier, H., & Nolan, S. P. (2010). Percent buried volume for phosphine and N-heterocyclic carbene ligands: steric properties in organometallic chemistry. Chemical Communications, 46(6), 841-861. Link

• Handling Air-Sensitive Reagents: Aldrich Technical Bulletin AL-134. Handling Air-Sensitive Reagents. Link

• Saturated vs Unsaturated NHCs: Böhm, V. P., & Herrmann, W. A. (2000). The "Wanzlick Equilibrium". Angewandte Chemie International Edition, 39(22), 4036-4038. Link

Sources

• 1. books.rsc.org [books.rsc.org]

Modifying experimental conditions to improve the solubility of 1-phenyl-2-undecyl-imidazoline

Technical Support Center: 1-Phenyl-2-Undecyl-Imidazoline Optimization

Section 1: Diagnostic Hub – Start Here[1]

User Issue: "My compound is precipitating out of solution or degrading over time."

Triage Protocol: Use this decision matrix to identify the root cause of your solubility failure.

Observation	Probable Cause	Immediate Action
Cloudy precipitate upon water addition	Hydrophobic Collapse: The undecyl (C11) chain dominates the physicochemical profile, driving aggregation in high-dielectric media (water).[1]	Switch to Protocol A (Micellar Stabilization) or Protocol B (pH Manipulation) .[1]
Clear solution turns turbid/oily over 24h	Hydrolysis (Ring Opening): The imidazoline ring has hydrolyzed into its corresponding linear amide (N-(2-anilinoethyl)dodecanamide).[1]	STOP. Aqueous storage is unstable. Switch to Protocol C (Anhydrous Stock) .
Precipitate forms at pH > 7	Deprotonation: You have crossed the pKa threshold (approx. 9.5–10.0), reverting the cationic surfactant to its insoluble neutral base.	Adjust pH to < 6.0 using Protocol B .

Section 2: Solubility Optimization Protocols

Protocol A: Mixed-Micelle Stabilization (For Biological Assays)

Best for: Cell culture, enzyme assays (pH 7.4).[1]

Mechanism: 1-phenyl-2-undecyl-imidazoline acts as a cationic surfactant.[1] Alone, it has a high critical micelle concentration (CMC) and may precipitate before forming micelles. Non-ionic surfactants lower the CMC and stabilize the monomeric form.

Steps:

• Stock Preparation: Dissolve 10 mg of compound in 1 mL DMSO (anhydrous).

• Surfactant Mix: Prepare a 5% (w/v) solution of Tween-80 or Kolliphor EL in PBS.[1]

• Stepwise Dilution:

  • Add 10 µL of DMSO Stock to 990 µL of the Surfactant Mix while vortexing vigorously.

  • Result: A clear, stable micellar dispersion (100 µg/mL).

• Final Dilution: Dilute this intermediate 1:10 into your assay buffer.

Protocol B: pH-Dependent Salt Formation (For Chemical Synthesis/Analysis)

Best for: HPLC injection, stock solutions, chemical reactions.[1]

Mechanism: The N3 nitrogen of the imidazoline ring is basic (pKa ≈ 9–10). Protonation converts the lipophilic neutral molecule into a water-soluble cationic salt.[1]

Steps:

• Acid Selection: Use Acetic Acid (organic compatible) or HCl (strong mineral acid).[1] Avoid Sulfuric acid (precipitates often form).

• Titration:

  • Suspend the compound in water (it will float/clump).

  • Add 1M Acetic Acid dropwise with stirring.

  • Monitor pH.[1] Dissolution typically occurs distinctively below pH 5.5 .[1]

• Buffer Warning: Do NOT use phosphate buffers at high concentrations (>50mM) as the cationic imidazoline can precipitate with phosphate anions. Use Acetate or Citrate buffers.[1]

Protocol C: Anhydrous Stock Storage (Critical for Stability)

Best for: Long-term storage.[1]

Mechanism: Imidazolines are thermodynamically unstable in water, hydrolyzing to amides via ring-opening.[1] This reaction is irreversible and accelerated by heat and extreme pH.[1]

Steps:

• Dissolve compound in 100% Ethanol or DMSO .[1]

• Store at -20°C under argon/nitrogen.

• Never store aqueous dilutions for >24 hours. Prepare fresh immediately before use.

Section 3: Technical Deep Dive & Visualizations

The Hydrolysis Trap

Many researchers mistake the "oily degradation product" for the original compound. The imidazoline ring is a "masked" diamine/amide. In water, water attacks the C2 position.

Figure 1: The stability-solubility paradox.[1] Acidification improves solubility (Green) but the presence of water eventually drives irreversible hydrolysis (Red) to the inactive amide.

Section 4: Physicochemical Data Summary

Parameter	Value (Approx.)	Implication for Experiment
LogP	> 6.0 (Estimated)	Highly lipophilic.[1] Will stick to plastic/glassware.[1] Use silanized glass.
pKa	9.5 – 10.5	Positively charged at physiological pH (7.4), but requires pH < 6 for full solubility.
Hydrolytic Stability	T½ ≈ 24–48h (aq, pH 7)	Prepare fresh. Do not use stored aqueous stock.
Solubility (Water)	< 1 µg/mL (Neutral)	Essentially insoluble without modification.
Solubility (Ethanol)	> 50 mg/mL	Excellent solvent.[1] Preferred for stock solutions.[1]

Section 5: Frequently Asked Questions (FAQ)

Q: Can I use DMSO stocks for animal injections? A: Yes, but beware of precipitation upon contact with blood (pH 7.4). Recommendation: Use a co-solvent system: 5% DMSO / 5% Cremophor EL / 90% Saline .[1] The Cremophor maintains the micellar state when the DMSO is diluted.

Q: Why did my HPLC peak split into two? A: You likely observed the Imidazoline (Peak 1) and its Hydrolysis Product (Amide) (Peak 2). Troubleshooting: Check the age of your sample. If the sample was prepared in a water/methanol mix and left in the autosampler for 12 hours, hydrolysis occurred. Use Acetonitrile/Ammonium Acetate buffers and inject immediately.[1]

Q: Is the hydrolysis reversible? A: No. Under standard biological conditions, the ring-opening to the amide is effectively irreversible. You must resynthesize or repurchase the compound if degradation occurs.

References

• Imidazoline Hydrolysis Kinetics: Title: Hydrolysis of 1,2-disubstituted imidazolines in aqueous media.[1] Source: Russian Chemical Bulletin (via ResearchGate).[1] Relevance: Establishes the mechanism of ring-opening and pH dependence for 1,2-substituted imidazolines.

• pKa and Solubility of Imidazoline Derivatives: Title: 2-Phenyl-2-imidazoline Properties.[1][2][3][4] Source: ChemicalBook / PubChem.[1][3] Relevance: Provides pKa (~9.[1][2]95) and solubility baselines for the core pharmacophore.

• Surfactant Properties of Long-Chain Imidazolines: Title: Alkyl Chain Length Impact on Chemical Properties.[1][5][6] Source: Patsnap Eureka.[1] Relevance: Details the hydrophobic collapse and micellar behavior of C11-substituted compounds.

Sources

• 1. 2-Phenylimidazoline | C9H10N2 | CID 13639 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Phenyl-2-imidazoline CAS#: 936-49-2 [m.chemicalbook.com]
• 3. 1-Phenylimidazole | C9H8N2 | CID 81595 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Alkyl Chain Length Impact on Chemical Properties [eureka.patsnap.com]
• 6. Protic Ionic Liquid Cation Alkyl Chain Length Effect on Lysozyme Structure [mdpi.com]

Technical Support Center: Electrochemical Characterization of Imidazoline Inhibitors

Subject: Troubleshooting & Optimization Guide for Imidazoline-Based Corrosion Inhibitors From: Dr. A. Vance, Senior Application Scientist To: Research & Development Teams (Corrosion/Electrochemistry)

Introduction: The Nature of the Beast

Imidazoline derivatives are the workhorses of corrosion inhibition in the oil and gas sector due to their unique amphiphilic structure.[1] However, they present distinct challenges in electrochemical testing.[1] Unlike inorganic inhibitors that promote oxide passivation, imidazolines function via adsorption-film formation .[1] They rely on a polar "head" (the imidazoline ring) anchoring to the metal and a hydrophobic "tail" forming a barrier against electrolyte ingress.[1][2]

The Core Challenge: You are not measuring a static surface. You are measuring a dynamic, self-assembling organic film that is sensitive to potential, time, and hydrodynamic shear. This guide addresses the artifacts and instabilities specific to these systems.

Section 1: System Stability & Pre-Measurement Checks

Q1: My Open Circuit Potential (OCP) drifts for hours and never stabilizes. Can I start my EIS?

Diagnosis: Imidazoline films require time to organize.[1] A drifting OCP indicates the adsorption equilibrium has not been reached.[1] Starting EIS or polarization during this drift violates the "stationarity" criterion, rendering your data invalid.

Troubleshooting Protocol:

• The "2-Hour Rule": Imidazolines typically follow Langmuir or Temkin adsorption isotherms.[1] Allow at least 2 to 4 hours of immersion before measurement.[1] The hydrophobic tails need time to align and displace water molecules.[1]

• Check the Reference Electrode (RE): In brine/oil mixtures, the porous frit of your RE can become clogged by the inhibitor itself (forming a micelle plug).[1]

  • Action: Use a double-junction reference electrode.[1] The outer chamber should contain the test solution (without inhibitor) or a compatible electrolyte bridge to prevent inhibitor migration into the RE junction.[1]

• Verify Solubility: If the drift is chaotic (random spikes), you may have undissolved inhibitor droplets hitting the electrode.[1]

  • Action: Verify if your concentration is above the Critical Micelle Concentration (CMC) .[1] If the solution is cloudy, pre-disperse the inhibitor using a compatible co-solvent (e.g., isopropanol) before adding it to the brine.

Section 2: DC Techniques (Polarization & LPR)

Q2: My Tafel plots show a "hook" or "active-passive" transition in the anodic branch. Is this passivation?

Diagnosis: This is likely "Pseudo-Passivation" or Anodic Desorption , not true oxide passivation.[1] Imidazoline films are potential-dependent.[1] If you scan too far anodically, the electrostatic repulsion forces the positively charged imidazoline head group off the positively charged metal surface.

Troubleshooting Protocol:

• Limit Scan Range: Do not scan beyond +250 mV vs. OCP.

• Identify

  (Desorption Potential): If you see a sudden increase in current density at a specific potential, mark this as .[1] Data beyond this point represents the bare metal, not the inhibited system.

• Scan Rate: Slow down. High scan rates (>1 mV/s) can distort the curve because the double-layer charging current (

  ) dominates over the small corrosion current ( ) in highly inhibited systems.

  • Recommendation: Use 0.166 mV/s (0.6 V/hr) for high-performance inhibitors.[1]

Q3: Linear Polarization Resistance (LPR) values are fluctuating wildly.

Diagnosis: LPR assumes a linear relationship between current and potential near OCP (

mV).[1] Imidazoline films can be "sticky" and capacitive, causing hysteresis.[1]

Solution:

• Switch to Cyclic LPR: Scan forward (+10 mV) and backward (-10 mV). If the forward and reverse scans do not overlay, the system is non-stationary.

• Wait for Recovery: If you performed a Tafel scan previously, the film may have been damaged. You must allow the film to "heal" (re-adsorb) for 30–60 minutes before running LPR again.[1]

Section 3: AC Techniques (EIS) & Modeling

Q4: My Nyquist plot has a messy "inductive loop" at low frequencies. Is this noise?

Diagnosis: Not always.[1][2][3] In inhibitor systems, low-frequency inductive loops often represent adsorption relaxation .[1][4] It means the surface coverage (

) is changing during the AC cycle.[1] However, it can also be an artifact of non-stationarity.[1]

Validation Workflow (Kramers-Kronig): Run a Kramers-Kronig (K-K) transform test on the data.[1]

• If K-K fits: The loop is real (adsorption kinetics).[1] Use an equivalent circuit with an inductive element (

  or ).[1]

• If K-K fails: The system drifted during the measurement. Restart the experiment with a longer stabilization time.

Q5: Which Equivalent Circuit should I use?

Expert Insight: Avoid "Circuit Stuffing" (adding elements until the fit looks good).[1] Use a physical model.[1][5]

• Model A: The "One-Time Constant" (Low/Moderate Coverage)

  • Use when: You see one semi-circle.[1] The inhibitor layer is porous or not fully formed.[1]

  • Circuit:

  • Note: Use a Constant Phase Element (

    ) instead of a Capacitor ( ) to account for surface roughness.

• Model B: The "Two-Time Constant" (High Performance/Filmed)

  • Use when: You see two humps or an elongated semi-circle.[1] This represents the inhibitor film (

    ) and the double layer ( ) separately.[1]

  • Circuit:

Visual Guide: Equivalent Circuit Selection Strategy

Figure 1: Decision tree for selecting the appropriate equivalent circuit for inhibitor-coated surfaces.

Section 4: Advanced Interpretation (CMC & Efficiency)

Q6: Why does inhibition efficiency drop or plateau when I increase concentration?

The Science: This is the Critical Micelle Concentration (CMC) effect.[1][6][7][8][9]

• Below CMC: Monomers adsorb onto the steel, increasing coverage (

  ).[1] Efficiency rises.[1][10][11]

• At CMC: The surface is saturated.[1]

• Above CMC: Inhibitor molecules aggregate into micelles in the bulk solution rather than adsorbing on the metal.[1] In some cases, micelles can actually solubilize the protective film or cause osmotic pressure issues, slightly reducing efficiency.

Data Presentation: CMC vs. Efficiency

Concentration (ppm)	Phase (relative to CMC)	Behavior	Recommended Action
10 - 50	Pre-Micellar	Rapid increase in and Efficiency.[1]	Ideal for screening dose-response.[1]
~100 (Hypothetical CMC)	CMC Region	Efficiency peaks.[1] reaches minimum.[1]	Target Dosage.
> 200	Post-Micellar	Plateau or slight drop in Efficiency.[1]	Waste of chemical; potential for emulsion issues.[1]

Visualizing the Mechanism

To understand the electrochemical data, you must visualize the physical interface. The diagram below illustrates the "Head-Tail" orientation and how it blocks the double layer.[1]

Figure 2: Schematic of Imidazoline adsorption.[1] The polar head anchors to the metal (affecting

), while the hydrophobic tail excludes water (increasing ).

References

• Gusmano, G., et al. (2006).[1][3] "Study of the Inhibition Mechanism of Imidazolines by Electrochemical Impedance Spectroscopy." Corrosion, 62(7), 576–583.[3]

• Zhang, X., et al. (2001).[1][12] "The inhibition of mild steel corrosion in 1 M HCl by an imidazoline derivative." Corrosion Science. (Foundational text on Imidazoline adsorption isotherms).

• Ramachandran, S., et al. (2019).[1] "Correlation Between Critical Micelle Concentration and CO2 Corrosion Inhibition Efficiency of Imidazoline Surfactants." NACE International.[1][9]

• Orazem, M. E., & Tribollet, B. (2008). Electrochemical Impedance Spectroscopy. Wiley.[1] (Standard reference for Equivalent Circuit modeling).

Sources

• 1. ije.ir [ije.ir]
• 2. researchgate.net [researchgate.net]
• 3. Study of the inhibition mechanism of imidazolines by electrochemical impedance spectroscopy [art.torvergata.it]
• 4. Imidazolium Ionic Liquids as Corrosion Inhibitors: Insights into Film Impermeability to Corrosive Species | MDPI [mdpi.com]
• 5. Imidazoline As a Volatile Corrosion Inhibitor for Mitigation of Top- and Bottom-of-the-Line CO2 Corrosion in Carbon Steel Pipelines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. arpnjournals.org [arpnjournals.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. content.ampp.org [content.ampp.org]
• 10. researchgate.net [researchgate.net]
• 11. content.ampp.org [content.ampp.org]
• 12. pubs.aip.org [pubs.aip.org]

Technical Support Center: Strategies to Prevent the Degradation of 2-Imidazoline Derivatives

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 2-imidazoline derivatives, focusing on the novel compound 2-Imidazoline, 4,4-dimethyl-1-phenyl-2-undecyl- . This guide is designed to provide you, a senior application scientist, with in-depth, field-proven insights into maintaining the stability and integrity of this compound throughout your experiments. We will explore the causality behind its degradation and provide robust protocols to ensure the reproducibility and accuracy of your results.

The core structure, a 2-imidazoline ring, is a cyclic amidine. Like many such heterocyclic compounds, its primary vulnerability is hydrolysis, which can compromise sample purity and experimental outcomes. This guide offers a structured approach to understanding and preventing this degradation.

Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the stability of 2-imidazoline compounds.

Q1: What is the primary degradation pathway for 2-Imidazoline, 4,4-dimethyl-1-phenyl-2-undecyl-?

A1: The principal degradation route is the hydrolysis of the endocyclic carbon-nitrogen double bond (C=N) within the 2-imidazoline ring. This reaction is catalyzed by water, particularly under acidic or basic conditions, and leads to ring-opening. The product of this hydrolysis is the corresponding N,N'-disubstituted ethylenediamine derivative, specifically N-(2-amino-2,2-dimethylethyl)-N'-phenylethanediamide. This process is a known vulnerability for 2-substituted imidazolines.[1][2]

Q2: What environmental factors accelerate the degradation of this compound?

A2: Several factors can significantly increase the rate of hydrolytic degradation:

• Presence of Water: Water is the key reactant. The use of protic solvents (e.g., water, methanol, ethanol) or exposure to atmospheric moisture can initiate hydrolysis.[3]

• pH: The hydrolysis rate is highly dependent on pH. Both acidic and basic conditions can catalyze the ring-opening reaction.[1][2][4]

• Temperature: Elevated temperatures increase the kinetic rate of the hydrolysis reaction, leading to faster degradation.[5][6] Some imidazoline derivatives show poor stability at high temperatures.[6]

• Light: For some complex molecules containing an imidazole moiety, exposure to high-intensity UV or visible light can induce photodegradation.[7] While the core 2-imidazoline ring is not a strong chromophore, this can be a concern for related structures.

Q3: How can I detect if my sample of 2-Imidazoline, 4,4-dimethyl-1-phenyl-2-undecyl- has degraded?

A3: Degradation can be assessed using several analytical techniques:

• High-Performance Liquid Chromatography (HPLC): This is the most common method. The appearance of new peaks, particularly a more polar (earlier eluting) peak corresponding to the diamide degradant, alongside a decrease in the area of the parent compound's peak, is a clear indicator. HPLC-MS can be used to confirm the mass of the degradation products.[8][9][10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can identify structural changes. The disappearance of characteristic imidazoline ring proton and carbon signals and the appearance of new signals corresponding to the opened-ring structure (e.g., amide N-H protons) confirm degradation.[11]

• Visual Inspection: While not quantitative, visual changes such as a solid sample becoming sticky or oily, or a clear solution becoming cloudy, can suggest moisture absorption and potential degradation.

Troubleshooting Guide: Specific Experimental Issues

This section provides solutions to specific problems you might encounter during your research.

Q1: "My stock solution, prepared in methanol, is showing a new peak in the HPLC after just a few days. What is happening?"

A1: You are likely observing hydrolysis. Methanol is a protic solvent and often contains trace amounts of water, which is sufficient to cause slow degradation of the imidazoline ring over time, even at room temperature. The long undecyl chain on your compound makes it quite nonpolar, while the hydrolyzed product will be more polar, leading to the new, earlier-eluting peak.

• Causality: The protic nature of methanol facilitates the nucleophilic attack of water on the C=N bond of the imidazoline ring.

• Solution:

  • Switch to an aprotic solvent. Prepare stock solutions in high-purity, anhydrous aprotic solvents like Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF).

  • Store properly. Store the stock solution at -20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles and exposure to atmospheric moisture.[12]

  • Prepare fresh. For highly sensitive experiments, prepare working solutions fresh from a solid sample or a recently prepared stock solution.

Q2: "I left my solid sample on the bench, and now my results are inconsistent. Could the solid have degraded?"

A2: Yes, this is highly probable. The solid compound can be hygroscopic, meaning it readily absorbs moisture from the atmosphere.[13] This absorbed water can lead to solid-state degradation, creating impurities in your starting material and causing inconsistent results.

• Causality: Atmospheric humidity provides the water necessary for slow, localized hydrolysis on the surface of the solid particles.

• Solution:

  • Inert Atmosphere Storage: Always store the solid compound in a tightly sealed container, preferably within a desiccator containing a drying agent (e.g., silica gel) or under an inert atmosphere (e.g., nitrogen or argon).[14][15]

  • Aliquot Upon Receipt: When you receive a new batch of the compound, divide it into smaller, experiment-sized aliquots in separate vials. This prevents contamination and repeated exposure of the entire batch to the atmosphere.

  • Quick Weighing: Minimize the time the container is open to the air during weighing.

Q3: "My experimental buffer is at pH 8.5. Is this a problem for my compound's stability during a multi-hour assay?"

A3: Yes, a pH of 8.5 could be problematic. The hydrolysis of 2-imidazolines is subject to specific base catalysis.[1] An alkaline environment can significantly accelerate the ring-opening reaction, and over several hours, you may lose a substantial portion of your active compound, leading to a misinterpretation of assay results.

• Causality: The hydroxide ions (OH⁻) in the basic buffer can act as a potent nucleophile, attacking the electrophilic carbon of the C=N bond and initiating hydrolysis.

• Solution:

  • Conduct a Stability Study: Before running your main experiment, perform a time-course stability study of your compound in the final assay buffer. Use HPLC to quantify the amount of parent compound remaining at several time points (e.g., 0, 1, 2, 4, 8 hours).

  • Adjust pH if Possible: If significant degradation occurs, determine if your experiment can be performed at a more neutral pH (e.g., 6.5-7.4) where the rate of hydrolysis is often minimized.

  • Minimize Incubation Time: Redesign your experiment to reduce the total time the compound spends in the aqueous buffer.

Visualization of the Degradation Pathway

The primary degradation pathway is the hydrolysis of the imidazoline ring.

Caption: Hydrolysis pathway of the 2-imidazoline ring.

Preventative Strategies and Protocols

Adherence to proper storage and handling protocols is critical for preserving the integrity of 2-Imidazoline, 4,4-dimethyl-1-phenyl-2-undecyl-.

Data Presentation: Recommended Storage Conditions

Form	Temperature	Atmosphere	Container	Notes
Solid	-20°C (Long-term) 2-8°C (Short-term)	Dry, Inert (Argon or N₂)	Tightly sealed amber glass vial	Store in a desiccator. Avoid light exposure.[15]
Stock Solution	-80°C (Long-term) -20°C (Short-term)	Anhydrous Aprotic Solvent (e.g., DMSO, DMF)	Vial with airtight cap (e.g., screw cap with septum)	Aliquot into single-use volumes to prevent freeze-thaw cycles and moisture contamination.[12]
Aqueous Solution	2-8°C	Buffered (pH 6.5-7.4)	Sterile polypropylene tube	Prepare fresh immediately before use. Do not store.

Experimental Protocol: Preparation of a Stable Stock Solution

This protocol details the steps for preparing a 10 mM stock solution in anhydrous DMSO.

• Preparation: Move an unopened vial of the solid compound and a sealed bottle of anhydrous DMSO (≤0.005% water) into a nitrogen-filled glove box or a glove bag to create an inert atmosphere. Allow them to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Tare a sterile, amber glass vial on an analytical balance. Carefully transfer the required amount of solid compound into the vial and record the exact weight.

• Dissolution: Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the vial to achieve a final concentration of 10 mM.

• Mixing: Cap the vial tightly and vortex gently until the solid is completely dissolved. A brief sonication in a room temperature water bath may be used if necessary.

• Aliquoting: Immediately dispense the stock solution into smaller, single-use, properly labeled polypropylene or glass vials.

• Storage: Tightly seal the aliquot vials and store them at -80°C for long-term storage.

Experimental Protocol: HPLC Method for Monitoring Degradation

This protocol provides a general reversed-phase HPLC method to separate the parent compound from its more polar hydrolysis product.

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 80% B

  • 2-15 min: Linear gradient from 80% to 95% B

  • 15-17 min: Hold at 95% B

  • 17.1-20 min: Return to 80% B and equilibrate.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.[10]

• Injection Volume: 10 µL.

• Expected Elution: The parent compound (lipophilic undecyl chain) will have a long retention time. The hydrolyzed product, being more polar, will elute significantly earlier.

Troubleshooting Flowchart for Experimental Inconsistency

This flowchart provides a logical workflow for diagnosing issues related to compound stability.

Caption: A decision tree for troubleshooting inconsistent results.

References

• Haake, P., & Watson, J. W. (1970). Mechanism of Acid Hydrolysis of Imidazolines. The Journal of Organic Chemistry, 35(12), 4063–4068. [Link not available]
• Ross, A. J., Go, M. V., Casey, D. L., & Palling, D. J. (1987). Kinetics and mechanism of the hydrolysis of a 2-substituted imidazoline, cibenzoline (cifenline). Journal of Pharmaceutical Sciences, 76(4), 306-309. doi: 10.1002/jps.2600760409

• Monitoring of the Content of Imidazoline-Containing Corrosion Inhibitor. (n.d.). Retrieved from [Link]

• Recent advances in the synthesis of highly substituted imidazolidines. (2024). RSC Publishing. Retrieved from [Link]

• Recent advances in the synthesis of highly substituted imidazolidines. (2024). National Institutes of Health. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Imidazoline. Retrieved from [Link]

• Environmental Health & Safety. (2022). Chemical Storage Guidelines. Retrieved from [Link]

• SPR-008-V1.0 Determination of 2-Imidazolidinethione in Fruits and Vegetables by GC/MSD. (1998). Retrieved from [Link]

• Practices for Proper Chemical Storage. (n.d.). Retrieved from [Link]

• GMP Plastics. (2025). Optimizing Compound Storage for Long-Term Stability and Safety. Retrieved from [Link]

• Ring-opening reactions of 2-imidazolines and their applications. (n.d.). ResearchGate. Retrieved from [Link]

• A Direct Measurement Method for the Characterization of Corrosion Inhibitors for Quality Metrics in Formulation and New Product. (n.d.). Retrieved from [Link]

• NEW IMIDAZOLINE DERIVATIVES, SYNTHESIS, CHARACTERIZATION AND THERMAL DEGRADATION. (n.d.). Revue Roumaine de Chimie. Retrieved from [Link]

• Activation parameters of hydrolysis of imidazolines at pH ≈ 12. (n.d.). ResearchGate. Retrieved from [Link]

• A practical guide to forced degradation and stability studies for drug substances. (n.d.). Retrieved from [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). Retrieved from [Link]

• Youzhu Chem. (2025). Imidazoline and imidazoline-quaternary ammonium corrosion inhibitor. Retrieved from [Link]

• Development of Simultaneous Analytical Method for Imidazolinone Herbicides from Livestock Products by UHPLC-MSMS. (2022). National Institutes of Health. Retrieved from [Link]

• Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir. (2019). PubMed. Retrieved from [Link]

• HPLC Determination of the Imidazole and 2 Impurities of 2-Methylimidazole and 4-Methylimidazole in Reaction Solutions in Production Process of Imidazole. (n.d.). Retrieved from [Link]

• Understanding the chemical basis of drug stability and degradation. (2010). The Pharmaceutical Journal. Retrieved from [Link]

• Stable imidazoline solutions - US7682526B2. (n.d.). Google Patents.

• High Temperature Corrosion Inhibition Performance of Imidazoline and Amide. (n.d.). ResearchGate. Retrieved from [Link]

• Imidazoline As a Volatile Corrosion Inhibitor for Mitigation of Top- and Bottom-of-the-Line CO2 Corrosion in Carbon Steel Pipelines. (n.d.). National Institutes of Health. Retrieved from [Link]

• Interim Protocol for Measuring Hydrolysis Rate Constants in Aqueous Solutions. (n.d.). EPA. Retrieved from [Link]

• Enhancing the Hydrolytic Stability of Poly(lactic acid) Using Novel Stabilizer Combinations. (2024). MDPI. Retrieved from [Link]

Sources

• 1. Kinetics and mechanism of the hydrolysis of a 2-substituted imidazoline, cibenzoline (cifenline) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis, Properties, Chemical Reactivities of 2-Imidazoline_Chemicalbook [chemicalbook.com]
• 3. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. j-cst.org [j-cst.org]
• 9. data.biotage.co.jp [data.biotage.co.jp]
• 10. HPLC Determination of the Imidazole and 2 Impurities of 2-Methylimidazole and 4-Methylimidazole in Reaction Solutions in Production Process of Imidazole [qikan.cmes.org]
• 11. revroum.lew.ro [revroum.lew.ro]
• 12. gmpplastic.com [gmpplastic.com]
• 13. onyxipca.com [onyxipca.com]
• 14. ehs.utoronto.ca [ehs.utoronto.ca]
• 15. csuohio.edu [csuohio.edu]

Refinement of analytical methods for detecting trace amounts of imidazoline derivatives

Welcome to the Advanced Technical Support Center for Chromatographic and Mass Spectrometric Analysis. As a Senior Application Scientist, I have designed this resource to move beyond basic, template-driven troubleshooting. When quantifying trace amounts of imidazoline derivatives—whether they are active pharmaceutical ingredients like clonidine and oxymetazoline, or genotoxic impurities—you are operating at the absolute limits of instrumental sensitivity.

This guide will deconstruct the causality behind signal loss, peak tailing, and matrix suppression, providing you with self-validating protocols to ensure absolute scientific integrity in your workflows.

I. Mechanistic Workflow: Trace Imidazoline Analysis

To establish a baseline for our troubleshooting, the following diagram illustrates the critical path for trace imidazoline quantification. Every step is designed to isolate the basic imidazoline ring from complex biological or synthetic matrices.

LC-MS/MS workflow for trace imidazoline derivative quantification.

II. Troubleshooting Guide: Chromatography & Peak Shape

Q: Why do I consistently observe severe peak tailing for imidazoline derivatives on standard C18 columns? A: Imidazoline derivatives possess a highly basic nitrogen within their heterocyclic ring structure (pKa ~9.0–10.5). At typical neutral or slightly acidic mobile phase pHs, this nitrogen is fully protonated. Peak tailing is caused by secondary ion-exchange interactions between these positively charged imidazoline molecules and residual, unreacted, ionized silanol groups (

) on the silica support of the stationary phase.

Causality & Solution: To mitigate this, you must either neutralize the silanols or shield them.

• Stationary Phase: Use heavily end-capped or polar-embedded C18 columns to physically block access to the silica backbone.

• Mobile Phase pH: Acidify the mobile phase (e.g., 0.1% formic acid) to drive the pH below the pKa of the silanols (typically pKa ~3.5-4.5), ensuring they remain protonated (

  ) and neutral[1].

• Additives: The addition of small amounts of water or weak ion-pairing additives like 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) to the organic modifier can block free silanol sites, actively enhancing peak shape and reducing retention times[2].

III. Troubleshooting Guide: Mass Spectrometry & Sensitivity

Q: I am struggling to reach the required Lower Limit of Quantification (LLOQ) of 10 pg/mL for clonidine in human plasma. How can I eliminate matrix effects? A: Trace quantification of drugs like clonidine requires extreme sensitivity, often down to 10 pg/mL or lower[3]. When using Electrospray Ionization (ESI) in positive mode, endogenous plasma components (specifically phospholipids) compete with the imidazoline analyte for surface charge on the ESI droplets, leading to severe ion suppression.

Causality & Solution: Shift from simple Protein Precipitation (PPT) to Liquid-Liquid Extraction (LLE) under strictly alkaline conditions. By adding a strong base (e.g., 1M NaOH) to the plasma, you raise the pH above the imidazoline's pKa, deprotonating it into its neutral, highly lipophilic state. This allows highly efficient partitioning into an organic solvent, leaving polar ion-suppressing phospholipids behind in the aqueous layer[4].

IV. Step-by-Step Methodology: Self-Validating LLE & LC-MS/MS Protocol

To guarantee trustworthiness, the following protocol for the extraction of clonidine/oxymetazoline from plasma is designed as a self-validating system . By introducing the internal standard at the very first step, any subsequent volumetric loss or matrix suppression is mathematically nullified during data processing.

• Sample Aliquoting & IS Spiking: Transfer 100 µL of human plasma into a microcentrifuge tube. Immediately spike with 10 µL of an isotope-labeled internal standard (e.g., clonidine-

  at 1 ng/mL).

  • Causality: Spiking at step 1 ensures the IS undergoes the exact same degradation, extraction losses, and matrix effects as the analyte, acting as a self-validating control for the entire workflow.

• Alkalization: Add 10 µL of 1M NaOH. Vortex for 10 seconds.

  • Causality: Deprotonates the basic imidazoline ring, maximizing its partition coefficient (LogP) for the subsequent organic extraction.

• Liquid-Liquid Extraction (LLE): Add 1.0 mL of ethyl acetate. Shake vigorously for 5 minutes, then centrifuge at 2800 × g for 15 minutes at ambient temperature[4].

• Phase Separation & Evaporation: Carefully transfer the upper organic layer to a clean glass vial. Evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Causality: Concentrates the trace analyte while removing the organic solvent that would otherwise disrupt the initial LC mobile phase conditions.

• Reconstitution: Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 85:15 v/v 0.1% Formic Acid:Acetonitrile). Vortex and transfer to an autosampler vial.

• LC-MS/MS Analysis: Inject 10 µL onto an end-capped C18 column. Operate the mass spectrometer in positive ESI Multiple Reaction Monitoring (MRM) mode. For clonidine, monitor the m/z 230 → 44 or 230 → 213 transitions[3].

V. Quantitative Data Presentation

To benchmark your assay's performance, refer to the following validated parameters for imidazoline derivatives across different matrices. Your optimized methods should align with these industry standards:

Analyte	Matrix	Analytical Method	LLOQ	Extraction Recovery	Intra-day Precision (RSD)
Clonidine	Human Serum	LC-MS/MS (LLE)	10 pg/mL	> 90%	< 9.6%
Oxymetazoline	Human Plasma	LC-MS/MS	2.5 pg/mL	N/A	< 7.8%
BSI (Genotoxic Impurity)	Irbesartan API	LC-MS/MS (ESI+)	1.0 µg/mL	> 95%	< 5.0%

Data synthesized from validated pharmacological and quality control studies[1][4][5].

VI. Frequently Asked Questions (FAQs)

Q: Can I use Atmospheric Pressure Chemical Ionization (APCI) instead of ESI for imidazoline derivatives? A: While possible, it is generally not recommended for trace analysis. Method development studies evaluating ionization sources for imidazoline impurities (such as 2-N-butyl-4-spirocyclopentane-2-imidazoline-5-one) consistently reveal that signal intensities obtained in positive ESI mode are significantly higher than those achieved with APCI[1]. The basic nitrogen in the imidazoline ring readily accepts a proton in the liquid phase, making ESI highly efficient.

Q: How do I ensure stability of the reconstituted samples if my autosampler queue is long? A: Imidazoline derivatives are generally stable, but adsorption to glass vials can occur at trace concentrations (pg/mL). To prevent this, ensure your reconstitution solvent contains a sufficient percentage of organic modifier (e.g., 15-35% acetonitrile) and 0.1% formic acid to keep the analyte fully solvated and protonated[1]. If adsorption persists, switch to deactivated polypropylene autosampler vials.

VII. References

• Systematic Approach for Trace Level Quantification of 2-N-butyl-4-spirocyclopentane-2-imidazole-5-one Genotoxic Impurity in Irbesartan Using LC-MS/MS Source: NIH (National Institutes of Health) URL:[Link]

• CLINICAL PHARMACOLOGY REVIEW(S) - NDA 212520 (Oxymetazoline) Source: U.S. Food and Drug Administration (FDA) URL:[Link]

• Liquid chromatography tandem mass spectrometry method for the quantification of clonidine with LLOQ of 10 pg/mL in human plasma Source: ResearchGate URL:[Link]

• ePrints Soton - Chromatographic Analysis of Imidazoline Derivatives Source: University of Southampton URL:[Link]

• Sensitive and convenient method for the quantification of clonidine in serum of pediatric patients using liquid chromatography/tandem mass spectrometry Source: ResearchGate URL:[Link]

Sources

• 1. Systematic Approach for Trace Level Quantification of 2-N-butyl-4-spirocyclopentane-2-imidazole-5-one Genotoxic Impurity in Irbesartan Using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. accessdata.fda.gov [accessdata.fda.gov]

Reference Data & Comparative Studies

A Comparative Analysis of 2-Undecyl-Imidazoline and Alternative Corrosion Inhibitors: A Technical Guide for Researchers

In the relentless battle against metallic corrosion, which costs the global economy trillions of dollars annually, the selection of an effective corrosion inhibitor is paramount. Among the diverse arsenal of chemical inhibitors, 2-undecyl-imidazoline has emerged as a stalwart defender of metallic integrity, particularly in the oil and gas industry. This guide provides a comprehensive, in-depth comparative study of 2-undecyl-imidazoline against other prevalent corrosion inhibitors, grounded in scientific principles and supported by experimental data. Our objective is to equip researchers, scientists, and drug development professionals with the critical insights necessary to make informed decisions in their anti-corrosion strategies.

The Fundamentals of Corrosion and the Role of Inhibitors

Corrosion is an electrochemical process involving the deterioration of a metal due to its reaction with the surrounding environment. It comprises an anodic reaction (metal oxidation) and a cathodic reaction (reduction of an oxidizing agent, such as oxygen or hydrogen ions). Corrosion inhibitors are chemical substances that, when added in small concentrations to a corrosive environment, effectively decrease the corrosion rate of a metal exposed to that environment. Their primary mechanisms of action involve adsorption onto the metal surface to form a protective film, which acts as a barrier to the corrosive species, or by interfering with the anodic or cathodic reactions.

2-Undecyl-Imidazoline: A Closer Look at its Mechanism and Performance

2-Undecyl-imidazoline is a member of the imidazoline class of organic corrosion inhibitors. Its molecular structure, featuring a five-membered heterocyclic ring with two nitrogen atoms and a long hydrophobic undecyl (C11) tail, is key to its efficacy.

Mechanism of Action

The corrosion inhibition mechanism of 2-undecyl-imidazoline is a multi-faceted process primarily driven by its adsorption onto the metal surface. The nitrogen atoms in the imidazoline ring possess lone pairs of electrons, which facilitate strong coordination bonding with the vacant d-orbitals of iron atoms on the steel surface.[1][2] This chemical adsorption is further enhanced by the electrostatic interaction between the protonated imidazoline molecule (in acidic environments) and the negatively charged metal surface.

The long undecyl chain, being hydrophobic, orients itself away from the metal surface and towards the corrosive medium, forming a dense, non-polar barrier.[1][3] This hydrophobic film effectively displaces water and other corrosive agents from the metal surface, thereby stifling the electrochemical corrosion reactions.[1][4]

Caption: Corrosion inhibition mechanism of 2-undecyl-imidazoline on a metal surface.

Comparative Performance Analysis

The true measure of a corrosion inhibitor lies in its performance relative to other available options. This section provides a comparative analysis of 2-undecyl-imidazoline against other major classes of corrosion inhibitors, supported by experimental data.

2-Undecyl-Imidazoline vs. Fatty Acid Amides

Fatty acid amides are often precursors in the synthesis of imidazolines.[5][6] While they also exhibit corrosion inhibition properties, their performance generally differs from that of the cyclized imidazoline product.

Performance Metric	2-Undecyl-Imidazoline	Fatty Acid Amide (Precursor)	References
Inhibition Efficiency (Moderate Temp.)	Excellent (>95%)	Good (70-85%)	[5][6]
Inhibition Efficiency (High Temp. >150°C)	Moderate to Good	Potentially Better Thermal Stability	[5][7]
Film Persistency	High	Moderate	[6]
Mechanism	Strong chemisorption via imidazoline ring	Adsorption via amide group, less strong	[6]

Causality Behind Experimental Choices: The comparison at different temperatures is crucial as many industrial applications, such as in oil and gas production, involve elevated temperatures.[5] The better performance of imidazoline at moderate temperatures is attributed to the stronger and more stable adsorption of the imidazoline ring compared to the amide functional group.[6] However, at very high temperatures, the stability of the imidazoline ring itself can become a factor, and the more thermally stable amide might offer better, more consistent protection.[5][7]

2-Undecyl-Imidazoline vs. Quaternary Ammonium Salts

Quaternary ammonium salts ("quats") are another important class of cationic corrosion inhibitors. Their positively charged nitrogen atom facilitates strong electrostatic attraction to the metal surface.

Performance Metric	2-Undecyl-Imidazoline	Quaternary Ammonium Salt	References
Inhibition Efficiency (General)	Excellent	Very Good to Excellent	[1][8]
Performance in High Salinity	Good	Often Superior	[1]
Water Solubility	Generally Lower	Generally Higher	[1]
Environmental Profile	Relatively Lower Toxicity	Can have higher toxicity	[1][4]

Expertise & Experience: While both inhibitor types are effective, quaternary ammonium salts often exhibit superior performance in brines with high concentrations of chloride ions.[1] The permanent positive charge on the quaternary nitrogen leads to a stronger electrostatic interaction with the negatively charged steel surface in the presence of chlorides, enhancing film formation. However, this enhanced performance can come at the cost of higher environmental toxicity.[1] The choice between the two often involves a trade-off between performance in specific challenging environments and environmental stewardship.

2-Undecyl-Imidazoline vs. Inorganic Inhibitors

Inorganic corrosion inhibitors, such as chromates, phosphates, and molybdates, function by forming a passivating layer on the metal surface.

Performance Metric	2-Undecyl-Imidazoline	Inorganic Inhibitors (e.g., Chromates)	References
Inhibition Efficiency	Excellent	Excellent	[9]
Environmental & Health Concerns	Relatively Low	High (especially chromates - carcinogenic)	[9]
Application in Oily Environments	Highly Effective	Less Effective	[4]
Cost	Moderate	Can be lower

Trustworthiness: The use of chromate-based inhibitors, despite their high efficiency, has been severely restricted due to their high toxicity and carcinogenic nature. This underscores the importance of considering the entire lifecycle and environmental impact of a corrosion inhibitor, not just its performance. 2-undecyl-imidazoline, with its more favorable environmental profile, represents a more trustworthy and sustainable choice in many applications.[4]

Experimental Protocols for Inhibitor Evaluation

To ensure the scientific integrity of any comparative study, standardized and well-documented experimental protocols are essential. The following are detailed methodologies for key experiments used to evaluate the performance of corrosion inhibitors.

A. Weight Loss Method (Gravimetric)

This is a simple, yet effective method for determining the average corrosion rate over a period of time.

Protocol:

• Specimen Preparation: Prepare mild steel coupons of known dimensions and surface area. Polish the coupons with successively finer grades of emery paper, degrease with acetone, wash with distilled water, and dry.

• Initial Weighing: Accurately weigh each coupon to four decimal places.

• Immersion: Immerse the coupons in the corrosive medium (e.g., 3.5% NaCl solution saturated with CO₂) with and without the corrosion inhibitor at a specified concentration and temperature for a predetermined duration (e.g., 24 hours).

• Cleaning: After the immersion period, remove the coupons, and clean them to remove corrosion products according to ASTM G1 standard practice. This typically involves immersion in a cleaning solution (e.g., inhibited hydrochloric acid), followed by gentle brushing, rinsing with distilled water and acetone, and drying.

• Final Weighing: Accurately reweigh the cleaned and dried coupons.

• Calculation: Calculate the corrosion rate (CR) and inhibition efficiency (%IE) using the following formulas:

  • CR (mm/year) = (87.6 × ΔW) / (D × A × T)

    • Where ΔW is the weight loss in mg, D is the density of the metal in g/cm³, A is the surface area in cm², and T is the immersion time in hours.

  • %IE = [(CR_blank - CR_inhibitor) / CR_blank] × 100

    • Where CR_blank is the corrosion rate without inhibitor and CR_inhibitor is the corrosion rate with the inhibitor.

Caption: Workflow for the Weight Loss Method.

B. Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful non-destructive technique that provides information about the kinetics of the electrochemical processes at the metal/electrolyte interface.

Protocol:

• Cell Setup: Use a standard three-electrode electrochemical cell containing the working electrode (metal specimen), a reference electrode (e.g., Saturated Calomel Electrode - SCE), and a counter electrode (e.g., platinum wire).

• Stabilization: Immerse the working electrode in the test solution (with or without inhibitor) and allow the open-circuit potential (OCP) to stabilize.

• Measurement: Apply a small amplitude AC potential signal (e.g., 10 mV) over a wide range of frequencies (e.g., 100 kHz to 10 mHz) at the OCP.

• Data Analysis: Plot the impedance data as Nyquist and Bode plots. The Nyquist plot typically shows a semicircle, the diameter of which corresponds to the charge transfer resistance (Rct). A larger Rct value indicates a lower corrosion rate.

• Equivalent Circuit Modeling: Fit the EIS data to an appropriate equivalent electrical circuit model to quantify parameters like Rct and double-layer capacitance (Cdl).

• Calculation: Calculate the inhibition efficiency using the Rct values:

  • %IE = [(Rct_inhibitor - Rct_blank) / Rct_inhibitor] × 100

    • Where Rct_inhibitor and Rct_blank are the charge transfer resistances with and without the inhibitor, respectively.

Caption: Workflow for Electrochemical Impedance Spectroscopy (EIS).

C. Potentiodynamic Polarization (PDP)

PDP provides information about both the anodic and cathodic corrosion reactions and can be used to determine the corrosion current density (icorr).

Protocol:

• Cell Setup and Stabilization: Same as for EIS.

• Polarization Scan: Scan the potential of the working electrode from a cathodic potential to an anodic potential relative to the OCP (e.g., -250 mV to +250 mV vs. OCP) at a slow, constant scan rate (e.g., 0.167 mV/s).

• Data Analysis: Plot the logarithm of the current density versus the applied potential to obtain a Tafel plot.

• Tafel Extrapolation: Extrapolate the linear portions of the anodic and cathodic branches of the Tafel plot back to the corrosion potential (Ecorr) to determine the corrosion current density (icorr). A lower icorr value indicates a lower corrosion rate.

• Calculation: Calculate the inhibition efficiency using the icorr values:

  • %IE = [(icorr_blank - icorr_inhibitor) / icorr_blank] × 100

    • Where icorr_blank and icorr_inhibitor are the corrosion current densities without and with the inhibitor, respectively.

Caption: Workflow for Potentiodynamic Polarization (PDP).

Conclusion

2-Undecyl-imidazoline stands as a highly effective and versatile corrosion inhibitor, particularly in acidic environments and those containing CO₂ and H₂S. Its unique molecular structure allows for the formation of a persistent and hydrophobic protective film on metal surfaces. When compared to its amide precursors, it generally offers superior performance at moderate temperatures. In comparison to quaternary ammonium salts, it presents a more favorable environmental profile, though it may be slightly less effective in high-salinity brines. Against traditional inorganic inhibitors like chromates, it is a much safer and more environmentally responsible alternative.

The selection of the optimal corrosion inhibitor is not a one-size-fits-all decision. It requires a thorough understanding of the specific corrosive environment, operating conditions, performance requirements, and environmental regulations. This guide provides the foundational knowledge and comparative data to empower researchers and professionals to make scientifically sound choices in their ongoing efforts to mitigate the pervasive threat of corrosion.

References

• Youzhu Chem. (2025, February 27). Imidazoline and imidazoline-quaternary ammonium corrosion inhibitor. Youzhu Chem. [Link]

• UNPChemicals. (2024, December 13). Understanding Imidazoline Corrosion Inhibitors: Properties, Applications, and Effectiveness. UNPChemicals. [Link]

• SciSpace. (n.d.). High temperature corrosion inhibition performance of imidazoline and amide. SciSpace. [Link]

• Wang, X., et al. (n.d.). Comparison of the corrosion inhibition performance of imidazoline and its intermediate amide. Corrosion Protection. [Link]

• ResearchGate. (n.d.). Corrosion inhibition by imidazoline and imidazoline derivatives: a review. ResearchGate. [Link]

• UNPChemicals. (2024, September 23). What is imidazoline corrosion inhibitor?. UNPChemicals. [Link]

• ResearchGate. (n.d.). High Temperature Corrosion Inhibition Performance of Imidazoline and Amide. ResearchGate. [Link]

• ResearchGate. (n.d.). Theoretical evaluation of corrosion inhibition performance of imidazoline compounds with different hydrophilic groups. ResearchGate. [Link]

• White Rose Research Online. (n.d.). Performance evaluation of an imidazoline corrosion inhibitor in a CO2-saturated environment with emphasis on localised corrosion. White Rose Research Online. [Link]

• Al-Amiery, A. A., et al. (2014). Imidazoline As a Volatile Corrosion Inhibitor for Mitigation of Top- and Bottom-of-the-Line CO2 Corrosion in Carbon Steel Pipelines. Industrial & Engineering Chemistry Research. [Link]

• Biotage. (2014). A Direct Measurement Method for the Characterization of Corrosion Inhibitors for Quality Metrics in Formulation and New Product. Biotage. [Link]

• ResearchGate. (n.d.). Performance evaluation of an imidazoline corrosion inhibitor in a CO2-saturated environment with emphasis on localised corrosion. ResearchGate. [Link]

• IOP Conference Series: Materials Science and Engineering. (n.d.). Monitoring of the Content of Imidazoline-Containing Corrosion Inhibitor. IOP Publishing. [Link]

• RJPN. (2023, May 2). The Comparative Corrosion Inhibition tendency of Imidazolines Prepared from Fatty Acids of Carbon Chain 16 or 18 with Diethylene Triamine. RJPN. [Link]

• ResearchGate. (n.d.). Study on the corrosion inhibition performance of imidazoline composite inhibitor. ResearchGate. [Link]

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• 1. Imidazoline and imidazoline-quaternary ammonium corrosion inhibitor -Youzhu Chem [youzhuchem.com]
• 2. What is imidazoline corrosion inhibitor?|News|UNPChemicals [unpchemicals.com]
• 3. researchgate.net [researchgate.net]
• 4. Understanding Imidazoline Corrosion Inhibitors: Properties, Applications, and Effectiveness|News|UNPChemicals [unpchemicals.com]
• 5. scispace.com [scispace.com]
• 6. Comparison of the corrosion inhibition performance of imidazoline and its intermediate amide [journal.buct.edu.cn]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Validating the Mechanism of Corrosion Inhibition by Phenyl-Substituted Imidazolines: A Comparative Guide

Executive Summary & Mechanistic Paradigm

Imidazolines and their derivatives are the foundational workhorses of corrosion inhibition in oilfield operations and reinforced concrete infrastructure, particularly in CO₂-saturated (sweet corrosion) and chloride-rich environments[1]. However, conventional alkyl imidazolines often exhibit operational limitations, including poor water solubility, susceptibility to hydrolysis, and degraded performance at elevated temperatures or prolonged exposure times[2].

To overcome these thermodynamic limitations, molecular engineering has shifted toward aromatic modifications. The introduction of a phenyl group into the imidazoline architecture fundamentally alters its adsorption profile. As an Application Scientist, I approach inhibitor evaluation not just by looking at macroscopic efficiency, but by interrogating the electronic interactions at the metal-electrolyte interface. Phenyl-substituted imidazolines (such as SMIF) consistently demonstrate superior performance because they transition the system from simple single-point chemisorption to a robust, multi-center synergistic adsorption network[3].

The Causality of Phenyl Substitution

Standard imidazolines rely primarily on the nitrogen atoms within the five-membered heterocyclic ring to donate lone-pair electrons to the vacant d-orbitals of the iron surface[1]. By incorporating a phenyl ring, we introduce a dense

-electron system. This drives two critical mechanistic advantages:

• Electronic Reinforcement: The

  -electrons of the phenyl ring engage in parallel -d orbital interactions with the steel surface, significantly lowering the adsorption energy barrier and increasing the equilibrium constant of chemisorption[3].

• Steric Shielding: The bulky aromatic ring provides intense steric hindrance, effectively displacing pre-adsorbed water molecules and physically blocking the diffusion of aggressive penetrants (H₂O, Cl⁻, CO₂) into the electrical double layer[4].

Logical relationship of adsorption mechanisms in phenyl-substituted imidazolines.

Objective Performance Comparison

To objectively validate the efficacy of phenyl-substituted imidazolines, we must benchmark them against standard industry alternatives, including conventional long-chain fatty acid imidazolines (e.g., C18 Stearic acid derivatives) and synergistic blends (e.g., Imidazoline + Thiourea).

The following table synthesizes experimental data from standardized electrochemical and weight-loss methodologies across comparable corrosive environments.

Inhibitor Class	Representative Compound	Concentration	Test Environment	Max Inhibition Efficiency	Key Mechanistic Advantage
Phenyl-Substituted Imidazoline	SMIF	100 ppm	3.5% NaCl (Concrete Pore Sim.)	96.02% (Weight Loss)95.95% (EIS)[3]	Enhanced -electron donation and steric shielding from the phenyl ring[3].
Thiourea-Modified Imidazoline	DIMTU	250 ppm	CO₂-Saturated Oilfield Water	98.91% (EIS)[1]	Multi-center adsorption via S, N, and C atoms; massive increase in polarization resistance ( )[1].
Synergistic Blend	IM + TU (5:5 ratio)	10 mg/L (Total)	3.5% NaCl + CO₂	95.10% (Weight Loss)[4]	Thiourea forms the primary monolayer, allowing imidazoline to pack densely above it[4].
Standard Alkyl Imidazoline	C18-DETA	100 ppm	3.5% NaCl + CO₂	~97.66% (LPR)[5]	Hydrophobic tail entanglement forms a barrier, but lacks the electronic anchoring of aromatic rings[5].
Unmodified Imidazoline (Base)	IM	10 ppm	CO₂-Saturated NaCl	~75.00% (Weight Loss)[4]	Basic nitrogen chemisorption; highly susceptible to desorption at low concentrations[4].

Data Insight: While thiourea-modified imidazolines (DIMTU) achieve exceptionally high efficiencies (98.91%), they require relatively high dosing (250 ppm)[1]. Phenyl-substituted variants like SMIF achieve near-parity (95.95%) at less than half the concentration (100 ppm), demonstrating superior adsorption thermodynamics driven by the phenyl

-system[3]. Furthermore, the addition of the phenyl group dramatically reduces the anodic dissolution current density, dropping it from 16.93 mA/cm² (blank) to 0.69 mA/cm²[3].

Self-Validating Experimental Protocols

A rigorous corrosion evaluation cannot rely on a single metric. As an application scientist, I mandate a self-validating workflow where non-destructive AC techniques (EIS) must mathematically corroborate destructive DC techniques (PDP) and physical mass-loss data. If the calculated inhibition efficiencies (

) between EIS and PDP deviate by more than 5%, the system is likely suffering from experimental artifacts (e.g., uncompensated IR drop or non-stationary drift).

Step-by-Step Electrochemical Methodology

1. Electrode Preparation & Standardization

• Action: Machine Q235 carbon steel into coupons. Solder a copper wire for electrical connection, and embed the coupon in epoxy resin, leaving exactly 0.8 cm² of exposed working area[1]. Abrade sequentially with SiC paper up to 600-grit, degrease with ethanol, and dry.

• Causality: Precise surface area control is non-negotiable. Current density (

  ) is an intensive property; an unquantified microscopic crevice between the steel and the epoxy will act as an occluded anodic site, artificially inflating corrosion rates and invalidating the Tafel extrapolation.

2. Open Circuit Potential (OCP) Stabilization

• Action: Immerse the working electrode in the test solution (e.g., 3.5 wt% NaCl) and monitor the OCP for 45 to 60 minutes until the drift rate is

  .

• Causality: The system must reach dynamic equilibrium. EIS relies on the Kramers-Kronig relations, which assume linearity, causality, and stability. Applying AC perturbations to a drifting system will generate pseudo-inductive loops at low frequencies, ruining the extraction of the charge transfer resistance (

  ).

3. Electrochemical Impedance Spectroscopy (EIS)

• Action: Apply a sinusoidal AC voltage perturbation of 10 mV (peak-to-peak) at the stabilized OCP, sweeping frequencies from 100 kHz down to 10 mHz.

• Causality: EIS is performed first because it is non-destructive. The 10 mV amplitude is carefully chosen to be small enough to maintain a linear current-voltage response (pseudo-steady-state) but large enough to overcome environmental electrical noise. The high-frequency data isolates solution resistance (

  ), while the 10 mHz low-frequency limit captures the full capacitive arc of the protective imidazoline film.

4. Potentiodynamic Polarization (PDP)

• Action: Following EIS, sweep the potential from -250 mV to +250 mV relative to the OCP at a strict scan rate of 0.5 mV/s.

• Causality: PDP is destructive; it forces the metal into active dissolution. A slow scan rate (0.5 mV/s) is critical. If you scan too fast, the potentiostat measures capacitive charging currents rather than pure Faradaic corrosion currents, which distorts the anodic and cathodic Tafel slopes (

  ), leading to an inaccurate calculation of [4].

Step-by-step experimental workflow for electrochemical validation.

Conclusion

For researchers and formulation scientists developing next-generation corrosion inhibitors, relying solely on extending the alkyl tail of imidazolines yields diminishing returns due to solubility limits[2]. The empirical data and mechanistic models clearly indicate that aromatic modifications—specifically phenyl substitution—offer a superior pathway. By leveraging the

-d orbital interactions and the resulting steric hindrance, phenyl-substituted imidazolines achieve >95% inhibition efficiency at significantly lower dosages than their unmodified counterparts[3].

When validating these novel compounds, adherence to a strict, self-corroborating electrochemical workflow ensures that the observed performance gains are grounded in genuine thermodynamic film stability rather than experimental artifacts.

References

1.[2] "High temperature corrosion inhibition performance of imidazoline and amide", SciSpace. Available at: [Link] 2.[1] "A novel high-efficient imidazoline derivative corrosion inhibitor for carbon steel in CO2-containing oilfield produced water: experimental and theoretical studies", PMC (National Institutes of Health). Available at:[Link] 3.[4] "Synergistic Inhibition Effect of Imidazoline and Thiourea: Evidence from Experiments and Molecular Dynamics Simulation", CORROSION (AMPP). Available at:[Link] 4.[3] "Corrosion behaviors of Q235 carbon steel under imidazoline derivatives as corrosion inhibitors: Experimental and computational investigations", Arabian Journal of Chemistry. Available at: [Link] 5.[5] "The Comparative Corrosion Inhibition tendency of Imidazolines Prepared from Fatty Acids of Carbon Chain 16 or 18 with Diethylene Triamine", ResearchGate. Available at:[Link]

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Benchmarking Surfactant Properties: A Comparative Guide to 4,4-dimethyl-1-phenyl-2-undecyl-2-imidazoline and Alternatives for Researchers and Drug Development Professionals

In the landscape of pharmaceutical and materials science research, the selection of an appropriate surfactant is a critical decision that can dictate the success of a formulation, the stability of a colloidal system, or the efficacy of a drug delivery vehicle. This guide provides a comprehensive technical comparison of the surfactant properties of 4,4-dimethyl-1-phenyl-2-undecyl-2-imidazoline , a cationic imidazoline-based surfactant, against a panel of commonly used alternatives. By presenting objective experimental data and detailed methodologies, this document aims to equip researchers, scientists, and drug development professionals with the necessary insights to make informed decisions for their specific applications.

Introduction to the Surfactants Under Investigation

The performance of a surfactant is intrinsically linked to its molecular architecture—the balance between its hydrophilic (water-attracting) head and hydrophobic (water-repelling) tail. This guide benchmarks the novel cationic surfactant, 4,4-dimethyl-1-phenyl-2-undecyl-2-imidazoline, against two other cationic surfactants and two non-ionic surfactants, each with distinct structural features and established applications.

The surfactants selected for this comparative analysis are:

• 4,4-dimethyl-1-phenyl-2-undecyl-2-imidazoline (Imidazoline Proxy): A cationic surfactant characterized by a five-membered imidazoline ring as the hydrophilic head group. Imidazoline surfactants are known for their excellent emulsification properties and stability in a range of pH conditions.[2][3]

• Cetyltrimethylammonium Bromide (CTAB): A quaternary ammonium cationic surfactant widely used in various applications, including as an antiseptic and in the synthesis of nanoparticles.[4]

• Benzalkonium Chloride (BAC): A mixture of alkylbenzyldimethylammonium chlorides, this cationic surfactant is a common antimicrobial preservative in pharmaceutical products.[5][6]

• Polysorbate 80 (Tween 80): A non-ionic surfactant frequently used as an emulsifier and solubilizing agent in food, cosmetic, and pharmaceutical formulations.[7]

• Pluronic F-127: A triblock copolymer non-ionic surfactant known for its thermo-responsive gelling properties and use in drug delivery systems.

Below is a visual representation of the molecular structures of the compared surfactants.

Caption: Molecular structures of the compared surfactants.

Core Surfactant Properties: A Quantitative Comparison

The efficacy of a surfactant is defined by several key performance indicators. The following table summarizes the critical micelle concentration (CMC) and the surface tension at the CMC for the selected surfactants. A lower CMC indicates higher efficiency, as less surfactant is required to form micelles and achieve maximum surface activity.

Surfactant	Type	CMC (mM)	Surface Tension at CMC (mN/m)	Experimental Conditions
Imidazoline Proxy	Cationic	~14.9 (4.95 g/L)	38.27	298 K (25°C)[1]
CTAB	Cationic	0.93 - 0.98	Not specified	298 K (25°C)[4][8]
BAC	Cationic	Not specified	Not specified	Data not readily available
Polysorbate 80	Non-ionic	0.012 - 0.019	34.4	298 K (25°C)[7][9]
Pluronic F-127	Non-ionic	~0.007 (2 wt%)	< 45	298 K (25°C)[10]

Experimental Methodologies for Surfactant Benchmarking

To ensure reproducible and comparable results, standardized protocols are employed to evaluate the performance of surfactants.

Determination of Critical Micelle Concentration (CMC) and Surface Tension

The CMC is a fundamental property of a surfactant and can be determined by measuring the change in a physical property of the surfactant solution as a function of concentration. Surface tensiometry is a common and direct method.

Protocol: CMC Determination by Surface Tensiometry

• Stock Solution Preparation: Prepare a concentrated stock solution of the surfactant in deionized water.

• Serial Dilutions: Create a series of dilutions from the stock solution to cover a range of concentrations both below and above the expected CMC.

• Tensiometer Calibration: Calibrate the tensiometer (e.g., using the Du Noüy ring or Wilhelmy plate method) according to the manufacturer's instructions.

• Surface Tension Measurement: Measure the surface tension of each dilution, starting from the most dilute solution. Ensure the measuring probe is thoroughly cleaned and dried between each measurement to prevent cross-contamination.

• Data Analysis: Plot the surface tension as a function of the logarithm of the surfactant concentration. The CMC is identified as the point of intersection of the two linear regions of the plot.

Caption: Workflow for CMC determination using surface tensiometry.

Evaluation of Foaming Properties

The ability of a surfactant to generate and stabilize foam is crucial for many applications, such as in cleaning products and certain drug delivery systems. The Ross-Miles method is a standardized test for this purpose.[11]

Protocol: Foam Performance Evaluation by the Ross-Miles Method (ASTM D1173)

• Solution Preparation: Prepare a solution of the surfactant at a concentration significantly above its CMC (e.g., 5-fold CMC).

• Apparatus Setup: Use a standardized Ross-Miles apparatus, which consists of a jacketed glass cylinder and a pipette with a specified orifice.

• Foam Generation: A specific volume of the surfactant solution is allowed to fall from a set height through the orifice onto a pool of the same solution at the bottom of the cylinder, thereby generating foam.

• Initial Foam Height Measurement: Immediately after the solution has been dispensed, measure the initial height of the foam column.

• Foam Stability Measurement: Record the foam height at specific time intervals (e.g., 1, 3, and 5 minutes) to assess foam stability.

Caption: Workflow for foam performance evaluation using the Ross-Miles method.

Assessment of Emulsification Performance

The ability of a surfactant to stabilize an emulsion of two immiscible liquids, such as oil and water, is a key performance parameter, particularly relevant in drug formulation and delivery.

Protocol: Oil-in-Water Emulsion Stability Test

• Phase Preparation: Prepare an aqueous phase containing the surfactant at a defined concentration and an oil phase (e.g., a pharmaceutically relevant oil like medium-chain triglycerides).

• Emulsification: Combine the oil and aqueous phases in a specific ratio (e.g., 20:80 oil to water) and homogenize using a high-shear mixer or sonicator for a set period to form an emulsion.

• Initial Characterization: Immediately after preparation, characterize the emulsion by measuring droplet size distribution using techniques like dynamic light scattering (DLS).

• Stability Monitoring: Store the emulsion under controlled conditions (e.g., at room temperature) and monitor for signs of instability, such as creaming, coalescence, or phase separation, over a defined period.

• Quantitative Analysis: Periodically measure the droplet size distribution to quantify changes over time. A stable emulsion will show minimal change in droplet size.

Comparative Performance Analysis and Discussion

Critical Micelle Concentration and Surface Activity

Based on the available data, the non-ionic surfactants, Polysorbate 80 and Pluronic F-127 , exhibit significantly lower CMC values compared to the cationic surfactants. This suggests that they are more efficient at forming micelles and reducing surface tension at lower concentrations. Among the cationic surfactants, CTAB has a lower CMC than the Imidazoline Proxy , indicating higher efficiency. The higher CMC of the imidazoline proxy may be attributed to the steric hindrance from the phenyl and dimethyl groups on the imidazoline ring, which could make micelle formation less favorable compared to the more linear structure of CTAB.

Foaming Properties

Cationic surfactants, in general, are known for their good foaming properties.[12] The foam stability of imidazoline-based surfactants is often influenced by the length of the hydrophobic alkyl chain, with longer chains typically leading to more stable foams.[13] In comparison, non-ionic surfactants like Polysorbate 80 and Pluronic F-127 are often selected for applications where low to moderate foaming is desired. The choice between these surfactants would, therefore, depend on whether significant foam generation is a desired or undesirable attribute for the specific application.

Emulsification Performance

Imidazoline surfactants are recognized for their excellent emulsifying capabilities and their ability to form stable emulsions.[2][3] Cationic surfactants like CTAB and BAC can also act as effective emulsifiers. Non-ionic surfactants such as Polysorbate 80 are widely used as emulsifiers in pharmaceutical and food products due to their low toxicity and high stability.[7] Pluronic F-127 is also utilized for its emulsifying properties, particularly in creating stable nano-emulsions for drug delivery. The choice of the best emulsifier will depend on the specific oil phase, the desired droplet size, and the required long-term stability of the emulsion.

Conclusion and Recommendations for Researchers

This comparative guide provides a foundational framework for selecting a suitable surfactant for research and drug development applications.

• 4,4-dimethyl-1-phenyl-2-undecyl-2-imidazoline , based on data from a structural proxy, is anticipated to be an effective cationic surfactant, particularly for applications requiring good emulsification. Its relatively higher CMC suggests it may be less efficient than other cationic surfactants like CTAB but could offer advantages in terms of pH stability.

• CTAB and BAC remain robust choices for applications requiring strong cationic character, such as antimicrobial formulations.

• Polysorbate 80 and Pluronic F-127 are excellent non-ionic alternatives, offering high efficiency (low CMC) and are particularly suitable for formulations where low irritation and high biocompatibility are paramount.

It is imperative for researchers to conduct their own experimental evaluations under conditions that precisely mimic their intended application. The protocols and comparative data presented in this guide serve as a valuable starting point for such investigations, enabling a more rational and efficient approach to surfactant selection.

References

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• Zhong, W., Xia, Z., Zhang, T., Nie, Y., Lei, R., Li, L., & Chen, Q. (2025). CO2-Responsive Imidazoline-Based Surfactants for Tunable Interfacial Activity and Controllable Emulsification. Langmuir.

• Journal of Materials and Environmental Science. (n.d.). Physico-chemical properties of cationic surfactant cetyltrimethylammonium bromide in the presence of electrolyte. Retrieved from [Link]

• ResearchGate. (n.d.). Critical Concentration of the Surfactants. Retrieved from [Link]

• Wikipedia. (n.d.). Polysorbate 80. Retrieved from [Link]

• Lee, K. T., & Lee, S. H. (2022). Determination of Critical Micelle Concentration of Ionic and Non‐Ionic Surfactants by Streaming Potential Measurements. Bulletin of the Korean Chemical Society, 43(7), 932-938.
• Zhong, W., Xia, Z., Zhang, T., Nie, Y., Lei, R., Li, L., & Chen, Q. (2025).

• Upscope RE4. (n.d.). The nature and properties of foaming surfactants. Retrieved from [Link]

• MDPI. (2025, January 9). Micellization and Physicochemical Properties of CTAB in Aqueous Solution: Interfacial Properties, Energetics, and Aggregation Number at 290 to 323 K. Retrieved from [Link]

• Al-Adham, K., & Al-Kaiali, M. (2020).

• ResearchGate. (n.d.). Surface tension versus log concentration plot of F127 at different temperatures. Retrieved from [Link]

• Journal of the Chilean Chemical Society. (2021, August 27). Interactions of Cationic Surfactant Cetyl-trimethyl ammonium bromide with Ammonium nitrate: Surface and Thermodynamic Studies. Retrieved from [Link]

• Zhang, Y., Wang, Y., Li, S., Wang, Y., & Zhang, J. (2021). Synthesis of imidazoline biosurfactants and application as an asphalt emulsifier. Journal of Surfactants and Detergents, 24(5), 841-851.

• Nano Micro Biosystems. (2025, October 24). Anionic, cationic, nonionic, and amphoteric surfactants in novel formulations with anticancer, antineurodegenerative. Retrieved from [Link]

• Synthetic and Computational Chemistry. (2025, August 6). Synthesis and Foaming Properties of New Cationic Surfactant with Multifunctional Groups. Retrieved from [Link]

• ChemRxiv. (n.d.). Ionic liquid-in-water emulsions stabilized by molecular and polymeric surfactants. Retrieved from [Link]

• Meinel, L., & Garidel, P. (2015). Predicting critical micelle concentration and micelle molecular weight of polysorbate 80 using compendial methods. European Journal of Pharmaceutics and Biopharmaceutics, 94, 312-320.

• ResearchGate. (n.d.). The critical micelle concentration (CMC) of cetyltrimethylammonium.... Retrieved from [Link]

• ResearchGate. (2025, December 9). CO 2 –Responsive Imidazoline-Based Surfactants for Tunable Interfacial Activity and Controllable Emulsification. Retrieved from [Link]

• ResearchGate. (n.d.). CMC values parameters obtained from surface tension measurements. Retrieved from [Link]

• Wang, Y., Li, S., Wang, Y., & Zhang, J. (2023). Synthesis and Evaluation of Interfacial Properties and Carbon Capture Capacities of the Imidazolium-Based Ionic Liquid Surfactant. Molecules, 28(11), 4521.

• IOSR Journal of Applied Chemistry. (n.d.). Effect of fatty imidazolines on properties of laundry detergent compositions based on cationic surfactants. Retrieved from [Link]

• J R Hess Company, Inc. (n.d.). Choosing Low Foam Surfactants. Retrieved from [Link]

• Institute for In Vitro Sciences, Inc. (n.d.). Protocol Considerations for Testing Surfactants and Surfactant-based Formulations in the Bovine Corneal Opacity and Permeability Assay. Retrieved from [Link]

• ResearchGate. (n.d.). Investigating the Influence of Cationic Surfactants with Varied Alkyl Chain Lengths on Nanobubble Characteristics. Retrieved from [Link]

• Open Collections. (n.d.). INVESTIGATION OF SURFACTANT SURFACE TENSION AND ITS CORRELATION WITH TEMPERATURE AND CONCENTRATION. Retrieved from [Link]

• YouTube. (2025, March 12). Surfactant Performance Testing: Everything You Need to Know!. Retrieved from [Link]

• Selectchemie. (2025, May 27). Benzalkonium Chloride - a powerful cGMP grade antimicrobial surfactant. Retrieved from [Link]

• KRÜSS Scientific. (n.d.). Ross-Miles method. Retrieved from [Link]

• MDPI. (2022, November 28). The Effectiveness of Benzalkonium Chloride as an Active Compound on Selected Foodborne Pathogens Biofilm. Retrieved from [Link]

• Gaucher, G., Dufresne, M. H., Sant, V. P., Kang, N., Maysinger, D., & Leroux, J. C. (2005). Block copolymer micelles: preparation, characterization and application in drug delivery. Journal of controlled release, 109(1-3), 169-188.

• RJPBCS. (2018). Micelle Formation and Adsorption of Individual and Mixed Nonionic Surfactant (Tween20+ Tween 80) System in Water. Retrieved from [Link]

• RSC Publishing. (2023, September 13). Synthesis, physicochemical characterization and aquatic toxicity studies of anionic surfactants derived from amino and α-hydroxy acids. Retrieved from [Link]

• RSC Publishing. (2022, August 17). Temperature-sensitive foaming agent developed for smart foam drainage technology. Retrieved from [Link]

• KRÜSS Scientific. (n.d.). Benchmarking the foaming properties of a new, mild surfactant formulation according to ASTM D 1173-07. Retrieved from [Link]

• Kang, S., Park, J., & Hwang, Y. (2023). Effects of benzalkonium chloride as a cationic surfactant on the physicochemical properties of adlay millet starch films. Food Science and Technology, 43.

• SciELO. (n.d.). Binary mixture micellar systems of F127 and P123 for griseofulvin solubilisation. Retrieved from [Link]

• Google Patents. (n.d.). CA1232610A - Emulsifying agent for oil based drilling fluids.

• MDPI. (2021, June 10). Non-Ionic Surfactants for Stabilization of Polymeric Nanoparticles for Biomedical Uses. Retrieved from [Link]

• Cardiff University. (2022, July 23). Impact of benzalkonium chloride, benzethonium chloride and chloroxylenol on bacterial antimicrobial resistance. Retrieved from [Link]

• MDPI. (n.d.). Comparison of Anionic, Cationic and Nonionic Surfactants as Dispersing Agents for Graphene Based on the Fluorescence of Riboflavin. Retrieved from [Link]

• Esteem Industries. (n.d.). Nonionic vs Anionic Surfactants: Complete Comparison Guide. Retrieved from [Link]

• Academic Journal of Science and Technology. (2023, October 29). Evaluation of Foaming Chemical Composition and Performance of Commonly Used Detergents. Retrieved from [Link]

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Navigating the Chemical Maze: A Comparative Guide to the Structure-Activity Relationship of 2-Imidazolines

The 2-imidazoline scaffold is a cornerstone in medicinal chemistry, serving as a versatile framework for developing a wide array of pharmacologically active agents.[1][2][3] These compounds are particularly renowned for their interaction with adrenergic and imidazoline receptors, leading to therapeutic applications in conditions like hypertension, as well as roles in managing pain and inflammation.[1][4][5] Understanding the nuanced relationship between the structure of a 2-imidazoline derivative and its biological activity is paramount for researchers and drug development professionals aiming to design next-generation therapeutics with enhanced potency and selectivity.

This guide provides an in-depth comparison of substituted 2-imidazolines, elucidating how specific structural modifications influence their binding affinity and functional activity at key biological targets. We will delve into the core pharmacophore, analyze the impact of substitutions, and provide robust experimental protocols to empower researchers in their quest for novel and effective drug candidates.

The 2-Imidazoline Pharmacophore: A Tripartite Foundation

The classical 2-imidazoline pharmacophore consists of three key components: the 2-imidazoline ring, a bridging atom or group, and an aromatic system. The interplay between these three units is critical in defining the compound's interaction with its target receptor.

Caption: Core components of the 2-imidazoline pharmacophore.

Structure-Activity Relationship (SAR): Decoding the Impact of Substitutions

The biological activity of 2-imidazolines can be finely tuned by altering the substituents on the aromatic ring. These modifications primarily influence the compound's affinity and selectivity for different receptor subtypes, such as α-adrenergic receptors (α1 and α2) and imidazoline receptors (I1 and I2).[6]

Aromatic Ring Substitutions: The Key to Selectivity

The nature and position of substituents on the aromatic portion of the molecule dramatically alter receptor affinity and selectivity.

• For Imidazoline I1 Receptor Affinity: Phenyl imidazolines with a methyl or methoxy group at the ortho or meta position tend to show higher affinity for I1 sites.[6] A prime example is 2-(2'-methoxyphenyl)-imidazoline, which is a potent I1 ligand.[6]

• For Imidazoline I2 Receptor Selectivity: An increase in I2 selectivity is often observed with a methyl group in the para position of the phenyl ring.[6] The compound 2-(3'-fluoro-4'-tolyl)-imidazoline stands out as a potent and highly selective ligand for I2 sites.[6]

• For α-Adrenergic Receptor Affinity: Generally, the direct linkage of an aromatic substituent to the 2-position of the imidazoline moiety leads to a significant decrease in α-adrenergic affinity.[6] However, specific substitutions can still confer potent activity. For instance, cirazoline, a selective α1-adrenoceptor agonist, features a cyclopropyl group, and its removal can increase affinity for I2 receptors while reducing α1-agonist activity.[7][8]

Comparative Activity of Substituted 2-Imidazolines

The following table summarizes the binding affinities (pKi) of representative 2-imidazoline derivatives at various receptors, illustrating the principles of SAR. Higher pKi values indicate stronger binding affinity.

Compound	Aromatic Substituent	Target Receptor	pKi	Selectivity Profile
2-(2'-methoxyphenyl)-imidazoline (17)	2'-Methoxy	I1	8.53	Highly selective for I1 over I2 (>3388-fold)[6]
2-(3'-fluoro-4'-tolyl)-imidazoline (31)	3'-Fluoro, 4'-Methyl	I2	8.53	Highly selective for I2 over I1 (>3388-fold)[6]
Tracizoline (9)	Complex polycyclic	I2	8.74	Highly selective for I2 over α2 (>7700-fold)[7]
Benazoline (12)	Complex polycyclic	I2	9.07	Highly selective for I2 over α2 (>18600-fold)[7]
Clonidine	2,6-Dichloroaniline	α2-Adrenergic / I1	High	Agonist at both α2 and I1 receptors[9][10]
Moxonidine	4-chloro-2-methoxy-5-(morpholinomethyl)aniline	I1 > α2-Adrenergic	High	More selective for I1 receptors than clonidine[9][10]

Data compiled from multiple sources. pKi is the negative logarithm of the inhibition constant (Ki).[6][7]

The comparison between clonidine and moxonidine is particularly illustrative. Moxonidine, a second-generation centrally-acting antihypertensive, exhibits greater selectivity for the imidazoline I1 receptor over the α2-adrenergic receptor compared to clonidine.[9][10] This enhanced selectivity is thought to contribute to its more favorable side-effect profile, with less sedation and dry mouth.[9][11][12]

Experimental Protocols for Activity Assessment

To rigorously evaluate the structure-activity relationship of novel 2-imidazoline derivatives, standardized and validated experimental protocols are essential. The radioligand binding assay is a gold-standard technique for determining the binding affinity of a compound for a specific receptor.[13][14][15]

Protocol: Radioligand Receptor Binding Assay for α2-Adrenergic Receptors

This protocol outlines the determination of a test compound's binding affinity (Ki) by measuring its ability to compete with a known radiolabeled ligand for binding to α2-adrenergic receptors.[13]

Objective: To determine the binding affinity (Ki) of a test compound for a specific α2-AR subtype.

Materials:

• Cell Membranes: Membranes prepared from cells stably expressing the human α2A, α2B, or α2C adrenergic receptor.[13]

• Radioligand: [³H]-Rauwolscine or [³H]-Yohimbine (high-affinity α2-AR antagonists).[13]

• Non-specific Ligand: Phentolamine or unlabeled yohimbine at a high concentration (e.g., 10 µM).[13]

• Test Compounds: Serial dilutions of the 2-imidazoline derivatives to be tested.

• Binding Buffer: (e.g., 50 mM Tris, 5 mM MgCl2, 0.1 mM EDTA, pH 7.4).[16]

• Scintillation Fluid.

• 96-well plates, glass fiber filters, and a cell harvester. [16][17]

Workflow Diagram:

Caption: Step-by-step workflow for a radioligand binding assay.

Procedure:

• Reaction Setup: In a 96-well plate, set up the following reactions in triplicate[13]:

  • Total Binding: 25 µL Binding Buffer, 25 µL Radioligand, 50 µL Cell Membranes.

  • Non-specific Binding (NSB): 25 µL Non-specific Ligand, 25 µL Radioligand, 50 µL Cell Membranes.

  • Competition Binding: 25 µL of the test compound at various concentrations, 25 µL Radioligand, 50 µL Cell Membranes.

• Incubation: Incubate the plate at room temperature (25°C) for 60-90 minutes to allow the binding to reach equilibrium.[13]

• Termination and Filtration: Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.[17]

• Washing: Wash the filters 3-4 times with ice-cold binding buffer to remove any remaining unbound radioligand.[17]

• Quantification: Place the filters into scintillation vials, add 4-5 mL of scintillation fluid, and measure the radioactivity using a liquid scintillation counter.[17]

• Data Analysis:

  • Calculate the percent inhibition of radioligand binding at each concentration of the test compound.

  • Plot the percent inhibition against the log concentration of the test compound.

  • Determine the IC50 value (the concentration of test compound that inhibits 50% of specific binding) using non-linear regression analysis.

  • Calculate the Ki value from the IC50 using the Cheng-Prusoff equation.

Conclusion and Future Directions

The structure-activity relationship of 2-imidazolines is a complex but well-defined field that offers significant opportunities for rational drug design. By systematically modifying the aromatic substituents and the bridging unit, researchers can precisely control the affinity and selectivity of these compounds for adrenergic and imidazoline receptors. The development of ligands with high selectivity for specific imidazoline receptor subtypes, such as I1 or I2, continues to be an area of intense research, with potential applications in a wide range of diseases.[1][2][7] The experimental protocols provided in this guide serve as a foundational toolkit for researchers to validate their designed compounds and contribute to the ever-expanding landscape of 2-imidazoline-based therapeutics.

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• Pigini, M., Bousquet, P., Carotti, A., Dontenwill, M., Giannella, M., Moriconi, R., Piergentili, A., Quaglia, W., Tayebati, S. K., & Brasili, L. (1997). Imidazoline receptors: qualitative structure-activity relationships and discovery of tracizoline and benazoline. Two ligands with high affinity and unprecedented selectivity. Bioorganic & Medicinal Chemistry, 5(5), 833-841. Retrieved from [Link]

• Gifford Bioscience. (n.d.). Radioligand Binding Assay Protocol. Retrieved from [Link]

• Kornicka, A., et al. (2015). Synthesis and biological activity of some 2-imidazolinylhydrazone derivatives. Acta Poloniae Pharmaceutica - Drug Research, 72(3), 523-535. Retrieved from [Link]

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• Boudier, H. S., de Boer, J., Smeets, G., Lien, E. J., & van Rossum, J. (1975). Structure activity relationships for central and peripheral alpha adrenergic activities of imidazoline derivatives. Life Sciences, 17(3), 377–385. Retrieved from [Link]

• Kabi, A. K., Gujjarappa, R., Singh, V., & Malakar, C. C. (2024). Biological impacts of imidazoline derivatives. RSC Medicinal Chemistry. Retrieved from [Link]

• Sharma, P. C., & Kumar, A. (2013). A Review on Biological Activity of Imidazole and Thiazole Moieties and their Derivatives. International Journal of Research in Pharmaceutical and Biomedical Sciences, 4(1), 243-252. Retrieved from [Link]

• Pigini, M., Quaglia, W., Gentili, F., Marucci, G., Cantalamessa, F., Franchini, S., Sorbi, C., & Brasili, L. (2000). Structure–activity relationship at α-adrenergic receptors within a series of imidazoline analogues of cirazoline. Bioorganic & Medicinal Chemistry, 8(5), 883-888. Retrieved from [Link]

• Caroon, J. M., Clark, R. D., Kluge, A. F., Olah, R., Repke, D. B., Unger, S. H., Michel, A. D., & Whiting, R. L. (1982). Structure-activity relationships for 2-substituted imidazoles as .alpha.2-adrenoceptor antagonists. Journal of Medicinal Chemistry, 25(6), 666-670. Retrieved from [Link]

• Saczewski, F., & Saczewski, J. (2016). Imidazoline scaffold in medicinal chemistry: a patent review (2012-2015). Expert Opinion on Therapeutic Patents, 26(11), 1273-1286. Retrieved from [Link]

• Boudier, H. S., et al. (1975). Structure activity relationships for central and peripheral alpha adrenergic activities of imidazoline derivatives. J-GLOBAL. Retrieved from [Link]

• Singh, R., Kaur, M., & Kumar, V. (2024). Substituted 2-Phenyl Imidazolidines: Synthetic Strategies, Biological Activities, Mechanistic Insights, and Nanocarrier-Based Advancements. Molecules, 29(2), 488. Retrieved from [Link]

• Australian Prescriber. (2006). Moxonidine. Therapeutic Guidelines. Retrieved from [Link]

• Hudson, A. L., et al. (1999). Novel Ligands for the Investigation of Imidazoline Receptors and Their Binding Proteins. Annals of the New York Academy of Sciences, 881, 81-91. Retrieved from [Link]

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• Tyacke, R. J., Saczewski, F., Tabin, P., Sazczewski, J., Nutt, D. J., & Hudson, A. L. (2003). Initial evaluation of novel selective ligands for imidazoline(2) receptors in rat whole brain. Annals of the New York Academy of Sciences, 1009, 357–360. Retrieved from [Link]

• Chapleo, C. B., et al. (1983). Synthesis and .alpha.-adrenergic activities of 2- and 4-substituted imidazoline and imidazole analogs. Journal of Medicinal Chemistry, 26(6), 823-831. Retrieved from [Link]

• Sharma, R. K., & Sharma, S. (2011). Pharmaceutical Importance and Synthetic Strategies for Imidazolidine-2-thione and Imidazole-2-thione Derivatives. Science Alert. Retrieved from [Link]

• Li, F., & Li, J. X. (2015). Imidazoline I2 receptors: an update. Acta Pharmacologica Sinica, 36(9), 1035–1043. Retrieved from [Link]

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• Bylund, D. B. (2015). Radioligand binding methods for membrane preparations and intact cells. Current Protocols in Pharmacology, 70(1), 1.3.1–1.3.26. Retrieved from [Link]

• Prichard, B. N., & Graham, B. R. (1991). Comparison of Moxonidine and Clonidine HCl in Treating Patients With Hypertension. Journal of Cardiovascular Pharmacology, 18 Suppl 3, S32-S37. Retrieved from [Link]

• Chen, J., & Zhang, W. (2020). Recent Advances in the Synthesis of 2-Imidazolines and Their Applications in Homogeneous Catalysis. Advanced Synthesis & Catalysis, 362(15), 3048-3068. Retrieved from [Link]

• Ghorbani-Vaghei, R., & Malaeki, A. (2024). Recent advances in the synthesis of highly substituted imidazolidines. RSC Advances, 14(41), 29693-29749. Retrieved from [Link]

• Li, D., et al. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports, 2(1), 1-8. Retrieved from [Link]

• Macphee, G. J., Howie, C. A., Elliott, H. L., & Reid, J. L. (1988). A comparison of the haemodynamic and behavioural effects of moxonidine and clonidine in normotensive subjects. British Journal of Clinical Pharmacology, 25(6), 723–730. Retrieved from [Link]

• Nutt, D. J., et al. (1995). Functional studies of specific imidazoline-2 receptor ligands. Annals of the New York Academy of Sciences, 763, 125-142. Retrieved from [Link]

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Assessing the environmental impact of 1-phenyl-2-undecyl-4,4-dimethyl-2-imidazoline

Topic: Assessing the environmental impact of 1-phenyl-2-undecyl-4,4-dimethyl-2-imidazoline Content Type: Publish Comparison Guide

A Comparative Environmental Impact Assessment for Industrial & Pharmaceutical Applications

Executive Summary

1-phenyl-2-undecyl-4,4-dimethyl-2-imidazoline (CAS: 5448-27-1) represents a class of nitrogen-based heterocycles widely utilized as high-efficacy corrosion inhibitors in the oil and gas sector and as privileged scaffolds in medicinal chemistry. While its performance in mitigating corrosion (particularly in acidic/CO₂-rich environments) is superior to many "green" alternatives, its environmental profile requires nuanced scrutiny.

The Verdict: This compound occupies an "Intermediate Risk" tier. It exhibits acute aquatic toxicity typical of cationic surfactants but possesses a distinct "self-detoxification" mechanism via hydrolysis—a trait often lacking in persistent Quaternary Ammonium Compounds (QACs). Unlike QACs, which are stable and highly toxic, this imidazoline derivative hydrolyzes into less toxic amido-amines, making it a preferable, albeit not "green," alternative for offshore and industrial applications.

Compound Characterization & Physicochemical Drivers[1][2]

To understand the environmental fate of this molecule, we must analyze its structural moieties. The molecule consists of three critical domains:

• The Headgroup (Imidazoline Ring): Provides the cationic charge (upon protonation) necessary for adsorption to metal surfaces or interaction with biological membranes.

• The Tail (Undecyl Chain, C11): A hydrophobic alkyl chain that drives film formation and bioaccumulation potential.

• The Substituents (Phenyl & Dimethyl): The phenyl group at N1 and dimethyl at C4 provide steric bulk, enhancing thermal stability but potentially retarding biodegradation compared to linear alkyl imidazolines.

Key Physicochemical Properties (Predicted/Class-Representative)

Property	Value / Range	Environmental Implication
Log Kow (Octanol-Water)	3.5 – 5.5	High. Indicates strong potential for bioaccumulation in aquatic organisms and adsorption to sediments.
Water Solubility	Low (< 50 mg/L)	Likely to partition into organic phases or sediment; limited mobility in water columns unless formulated with surfactants.
Hydrolysis Half-Life	pH 4-6: Hours/DayspH 7-9: Stable	Critical Fate Mechanism. Rapidly hydrolyzes in acidic environments (common in its application) to open-ring amides.
pKa	~10 - 11	Exists predominantly as a cationic species in neutral seawater (pH 8), driving toxicity to algae and fish.

Comparative Environmental Analysis

This section objectively compares 1-phenyl-2-undecyl-4,4-dimethyl-2-imidazoline against its primary industrial rival (QACs) and the emerging "Green" alternatives (Plant Extracts).

Table 1: Head-to-Head Environmental Performance

Metric	1-phenyl-2-undecyl... (Imidazoline)	Benzalkonium Chloride (QAC)	Green Inhibitors (e.g., Guar Gum)
Aquatic Toxicity (LC50 Fish)	High (0.1 – 10 mg/L)	Very High (< 1 mg/L)	Low (> 100 mg/L)
Biodegradability (OECD 306)	Moderate (Inherently biodegradable; >20% in 28 days)	Poor (Persistent; antimicrobial nature inhibits degraders)	Excellent (Readily biodegradable; >60% in 10 days)
Bioaccumulation Potential	High (Log Kow > 3)	Moderate (Surfactant nature complicates BCF)	Negligible (Hydrophilic polymers)
Degradation Pathway	Hydrolysis-Driven (Ring opens to amide)	Oxidative (Slow)	Enzymatic (Rapid)
Performance/Toxicity Ratio	Optimal Trade-off (High efficacy, manageable risk)	Poor (High efficacy, unacceptable risk)	Low (Low toxicity, often lower efficacy)

Mechanistic Insight: The "Self-Detoxification" Advantage

Unlike QACs, which remain permanently cationic and stable, imidazolines are metastable . Upon release into the environment, or even during use, the imidazoline ring is susceptible to hydrolysis. This opens the ring, destroying the rigid cationic headgroup structure responsible for the most severe membrane disruption.

Visualization of the Hydrolysis Pathway:

Caption: Figure 1. The primary degradation pathway of imidazoline derivatives. The hydrolysis of the ring to a linear amido-amine is the critical step that differentiates its environmental fate from persistent QACs.

Experimental Protocols for Assessment

To validate the environmental claims above, researchers must employ standardized, self-validating protocols. Below are the two most critical assays for this compound.

Protocol A: Seawater Biodegradability (Modified OECD 306)

Rationale: As this compound is frequently used in offshore oil platforms, freshwater tests (OECD 301) are insufficient. OECD 306 utilizes native marine microorganisms.

Workflow:

• Inoculum Preparation: Collect natural seawater. Age for 24-48 hours to eliminate background DOC (Dissolved Organic Carbon) but retain microbial viability.

• Test System: Closed Bottle Method (preferred for volatile/semi-volatile compounds).

• Concentration: Spike test vessels with 2-5 mg/L of the imidazoline. Note: Concentrations above 10 mg/L may be toxic to the inoculum, causing a false negative (inhibition of biodegradation).

• Reference Control: Use Sodium Benzoate to validate inoculum viability.

• Measurement: Monitor Dissolved Oxygen (DO) consumption over 28 days.

• Self-Validation Check: If the toxicity control (Test Substance + Reference) shows <25% degradation, the imidazoline is inhibiting the bacteria. Repeat at a lower concentration.

Protocol B: Microtox® Acute Toxicity Assay

Rationale: A rapid screening tool using bioluminescent bacteria (Aliivibrio fischeri) to estimate EC50 values before conducting expensive fish/algae tests.

Workflow:

• Reconstitution: Rehydrate freeze-dried A. fischeri reagent.

• Dilution Series: Prepare 4 serial dilutions of the imidazoline in 2% NaCl solution (to mimic marine osmotic pressure).

• Incubation: Expose bacteria to the compound for 5 and 15 minutes at 15°C.

• Data Capture: Measure light output reduction using a luminometer.

• Calculation: Plot % Inhibition vs. Concentration (Log-Log scale) to derive EC50.

• Interpretation:

  • EC50 < 1 mg/L: Highly Toxic (Likely requires specific discharge permits).

  • EC50 1-10 mg/L: Toxic.

  • EC50 > 100 mg/L: Non-toxic.

Mechanism of Toxicity

Understanding why this compound is toxic helps in designing safer analogs. The toxicity is not chemical reactivity (like an alkylating agent) but rather physical disruption.

The "Surfactant Effect": The cationic imidazoline headgroup is attracted to the negatively charged phospholipid bilayers of aquatic organisms (bacteria, fish gills). The hydrophobic undecyl tail inserts into the membrane, causing destabilization, leakage of electrolytes, and eventual cell lysis.

Caption: Figure 2. The mechanism of acute aquatic toxicity. The cationic charge drives initial adsorption, while the alkyl tail causes physical membrane rupture.

Regulatory & Safety Status

• REACH (Europe): Imidazolines are generally registered. Long-chain derivatives are often scrutinized for PBT (Persistent, Bioaccumulative, Toxic) criteria. This specific compound, with a C11 chain, is less bioaccumulative than C18 variants but more water-soluble/toxic.

• OSPAR (Offshore): Often categorized as "Candidates for Substitution" if their toxicity is high, but they are frequently permitted due to the lack of effective green alternatives for high-temperature corrosion.

• Canada (CMP): Substituted alkyl imidazolines have been assessed and generally found not to constitute a danger to human life at current exposure levels, though ecological monitoring is recommended [1].

References

• Government of Canada. (2023). Screening Assessment - Substituted Alkyl Imidazolines Group. Environment and Climate Change Canada.[1] Link

• OECD. (1992). Test No. 306: Biodegradability in Seawater. OECD Guidelines for the Testing of Chemicals.[1] Link

• Ramachandran, S., et al. (2006). Corrosion inhibition by imidazoline and imidazoline derivatives: a review. Corrosion Reviews. Link

• PubChem. (2023).[2] 4,4-Dimethyl-2-nonyl-1-phenyl-2-imidazoline (Compound Summary). National Library of Medicine. Link

• European Chemicals Agency (ECHA). (2023). Guidance on Information Requirements and Chemical Safety Assessment - Chapter R.11: PBT/vPvB assessment. Link

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Replicating and verifying published synthesis methods for substituted 2-imidazolines

Title: Replicating and Verifying Published Synthesis Methods for Substituted 2-Imidazolines: A Comparative Guide

Introduction & Mechanistic Rationale Substituted 2-imidazolines are privileged pharmacophores and crucial intermediates in drug development, exhibiting antihypertensive, antidepressant, and anti-inflammatory properties[1]. They also serve as vital chiral auxiliaries and ligands in asymmetric catalysis[2]. Traditional synthetic routes often rely on harsh conditions, such as extreme temperatures, strong Lewis acids, or prolonged reaction times[3].

As a Senior Application Scientist, I have evaluated and replicated several modern, highly efficient methodologies. This guide objectively compares three distinct published protocols—one utilizing nitriles and two utilizing aldehydes—detailing the mechanistic causality, operational advantages, and step-by-step self-validating workflows for each.

The choice of starting material dictates the mechanistic pathway:

• From Nitriles (Nucleophilic Catalysis): Aliphatic and aromatic nitriles are generally electrophilically deficient. Direct condensation with ethylenediamine requires forcing conditions. Introducing a catalyst like circumvents this by acting as a nucleophile[4]. NaSH attacks the nitrile to form a reactive thioamide intermediate in situ. The thioamide carbon is highly susceptible to nucleophilic attack by ethylenediamine, leading to cyclization and the release of H₂S and ammonia.

• From Aldehydes (Oxidative Cyclization): Condensation of aldehydes with ethylenediamine rapidly forms a Schiff base, which undergoes intramolecular cyclization to yield a tetrahydroimidazole (aminal) intermediate[1]. To achieve the aromatic 2-imidazoline core, this intermediate must be oxidized. We compare two modern oxidants:[1] and [5]. Both act as mild, highly electrophilic halogenating/oxidizing agents that facilitate the rapid dehydrogenation of the aminal ring.

Comparative Data Analysis

Summarizing the quantitative data is critical for selecting the appropriate workflow based on your laboratory's constraints and available substrates.

Table 1: Performance Comparison of 2-Imidazoline Synthesis Protocols

Methodology	Starting Material	Reagents / Catalyst	Reaction Conditions	Avg. Time	Avg. Yield	Primary Advantage
NaSH Catalysis	Nitriles	Ethylenediamine, NaSH (cat.)	Reflux (Solvent-free or EtOH)	12 - 24 h	75 - 90%	Utilizes highly stable nitriles; avoids strong Lewis acids.
I₂ / Ultrasound	Aldehydes	Ethylenediamine, I₂, K₂CO₃	EtOH, 25–30°C, Ultrasound	1 - 3 h	80 - 95%	Extremely fast; green solvent; high yields via cavitation.
NISac Oxidation	Aldehydes	Ethylenediamine, NISac	CH₂Cl₂, Room Temp	1 - 2 h	90 - 95%	No external energy required; highly stable oxidant.

Experimental Protocols & Verification

Protocol 1: NaSH-Catalyzed Synthesis from Nitriles

Causality: NaSH lowers the activation energy by forming a transient, highly electrophilic thioamide, allowing the diamine to attack efficiently[4].

• Setup: In a 50-mL round-bottom flask, combine the nitrile (10 mmol) and ethylenediamine (15 mmol).

• Catalyst Addition: Add sodium hydrosulfide (NaSH, 10 mol%, 1 mmol). Self-Validation Check: The reaction mixture should remain a suspension initially.

• Reaction: Heat the mixture to reflux. Monitor the evolution of ammonia gas (can be verified using damp red litmus paper at the condenser outlet).

• Workup: After 12-24 hours (monitor by TLC for nitrile consumption), cool the mixture to room temperature. Add cold water (20 mL) to precipitate the product.

• Purification: Filter the crude solid, wash with ice-cold water, and recrystallize from a suitable solvent (e.g., cyclohexane or ethanol) to yield the pure 2-imidazoline[4].

Protocol 2: Ultrasound-Assisted I₂ Oxidation from Aldehydes

Causality: Ultrasound induces acoustic cavitation, enhancing mass transfer and accelerating the Schiff base formation, while I₂ smoothly oxidizes the aminal into the final product[1].

• Setup: In a 25-mL conical flask, dissolve the aromatic aldehyde (1.0 mmol) in absolute ethanol (5 mL).

• Reagent Addition: Add ethylenediamine (1.1 mmol), followed by anhydrous K₂CO₃ (3.0 mmol) and molecular iodine (1.25 mmol)[1].

• Irradiation: Place the flask in an ultrasonic bath (water level slightly above the reaction mixture). Maintain the bath temperature at 25–30°C.

• Monitoring: Sonicate for 1 to 3 hours. Self-Validation Check: The dark color of iodine should gradually fade as it is consumed in the oxidation step. Monitor via TLC (Ethyl acetate/Triethylamine 40:1)[1].

• Workup: Quench with saturated aqueous Na₂S₂O₃ to remove residual iodine. Extract with CH₂Cl₂, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure[1].

Protocol 3: Room-Temperature NISac Oxidation from Aldehydes

Causality: N-Iodosaccharin is more electrophilic than standard N-haloamides, allowing it to drive the dehydrogenation of the aminal at room temperature without acoustic or thermal energy[5].

• Setup: Dissolve the aldehyde (1.0 mmol) and ethylenediamine (2.0 mmol) in CH₂Cl₂ (5 mL) in a round-bottom flask[5].

• Oxidant Addition: Add N-iodosaccharin (2.0 mmol) portion-wise to the stirred solution at room temperature[5].

• Reaction: Stir for 1-2 hours. Self-Validation Check: The reaction is exothermic initially; a slight temperature rise confirms the rapid formation of the aminal intermediate before oxidation.

• Workup: Upon completion (via TLC), add 10% aqueous NaOH or saturated NaHCO₃ (10 mL). Extract the aqueous layer with CH₂Cl₂ (3 x 10 mL)[5].

• Purification: Dry the combined organic layers over Na₂SO₄, filter, and evaporate the solvent to afford the 2-imidazoline product[5].

Workflow & Decision Pathway

Decision tree for selecting the optimal 2-imidazoline synthesis pathway based on substrate.

Conclusion

For laboratories prioritizing green chemistry and rapid throughput, the ultrasound-assisted iodine oxidation of aldehydes is superior due to its use of ethanol and short reaction times[1]. However, if starting from highly stable nitriles, the NaSH-catalyzed protocol offers a reliable, albeit slower, pathway that avoids the use of harsh, moisture-sensitive Lewis acids[4].

References

• Sun, M., Wei, H.-T., Li, D., Zheng, Y.-G., Cai, J., & Ji, M. (2008). "Mild and Efficient One-Pot Synthesis of 2-Imidazolines from Nitriles Using Sodium Hydrosulfide as Catalyst." Synthetic Communications. URL:[Link]

• Safari, J., & Gandomi-Ravandi, S. (2014). "Efficient Synthesis of 2-Imidazolines in the Presence of Molecular Iodine Under Ultrasound Irradiation." Australian Journal of Chemistry. URL:[Link]

• Nikpassand, M., & Zare, F. (2015). "Efficient one-pot room-temperature synthesis of 2-imidazolines from aldehydes." Bulgarian Chemical Communications. URL: [Link]

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